Technical Documentation Center

1H-indazol-7-amine dihydrochloride Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 1H-indazol-7-amine dihydrochloride

Core Science & Biosynthesis

Foundational

The Strategic Utilization of 1H-Indazol-7-amine Dihydrochloride in Medicinal Chemistry: Structural Profiling, Synthetic Workflows, and Oncology Applications

Executive Summary In modern drug discovery, the indazole ring system is widely recognized as a "privileged scaffold" due to its ability to mimic purines and interact with various kinase ATP-binding sites and metabolic en...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In modern drug discovery, the indazole ring system is widely recognized as a "privileged scaffold" due to its ability to mimic purines and interact with various kinase ATP-binding sites and metabolic enzymes. Specifically, 1H-indazol-7-amine dihydrochloride has emerged as a critical building block for synthesizing advanced therapeutics. The strategic placement of the primary amine at the C7 position allows for precise vectorization into deep hydrophobic binding pockets, making it highly valuable in the development of oncology drugs, including Indoleamine 2,3-dioxygenase 1 (IDO1) inhibitors and fibroblast growth factor receptor (FGFR) antagonists.

This technical guide provides an in-depth analysis of the physicochemical properties, structural chemistry, and validated synthetic methodologies associated with 1H-indazol-7-amine dihydrochloride, designed for researchers and drug development professionals.

Physicochemical Profiling & Structural Chemistry

The free base of 1H-indazol-7-amine is highly electron-rich, making it susceptible to rapid air oxidation and degradation. Converting it to the dihydrochloride salt is a deliberate chemical strategy that achieves two critical outcomes:

  • Oxidative Stability: Protonation of the exocyclic C7-amine and the endocyclic N2 nitrogen significantly reduces the electron density of the aromatic system, preventing spontaneous oxidation.

  • Aqueous Solubility: The salt form drastically improves the compound's solubility profile in aqueous buffers, which is a prerequisite for downstream biochemical assays and in vivo pharmacokinetic profiling.

Quantitative Physicochemical Data
PropertyValue
Chemical Name 1H-indazol-7-amine dihydrochloride
CAS Registry Number 221682-06-0 (Salt) / 21443-96-9 (Free Base)
Molecular Formula C₇H₇N₃ · 2HCl
Molecular Weight 206.07 g/mol
Appearance Ivory to beige crystalline solid
Solubility Highly soluble in Water, DMSO, and Methanol
Applications Biochemical research, proteomics, oncology drug synthesis

Data supported by commercial physicochemical profiling of 1H-indazol-7-amine dihydrochloride 1[1].

Synthetic Methodologies & Reactivity

The synthesis and subsequent functionalization of 1H-indazol-7-amine require strict control over reaction conditions to prevent unwanted side reactions, such as ring halogenation or non-selective N-alkylation.

SynthWorkflow Nitro 7-Nitroindazole Reduction Pd/C, H2 Catalytic Reduction Nitro->Reduction FreeBase 1H-Indazol-7-amine (Free Base) Reduction->FreeBase SaltForm HCl / Ether Salt Formation FreeBase->SaltForm Salt 1H-Indazol-7-amine Dihydrochloride SaltForm->Salt

Step-by-step synthetic workflow from 7-nitroindazole to the dihydrochloride salt.

Protocol 1: Chemoselective Synthesis via Catalytic Hydrogenation

Causality & Rationale: Traditional reduction of nitroindazoles using Stannous Chloride (SnCl₂) in acidic media frequently results in electrophilic chlorination at the C4 position, yielding unwanted chloroamino derivatives. To ensure absolute chemoselectivity, catalytic hydrogenation using Palladium on Carbon (Pd/C) is the gold standard2[2].

Step-by-Step Methodology:

  • Preparation: Dissolve 7-nitroindazole (1.0 eq) in a 1:1 mixture of anhydrous Methanol and Dichloromethane (or absolute Ethanol).

  • Catalyst Addition: Carefully add 10% Pd/C (approx. 10-20% w/w). Safety Note: Pd/C is highly pyrophoric; add under an inert Argon blanket.

  • Hydrogenation: Evacuate the flask and backfill with Hydrogen gas (3 bar pressure). Stir the mixture at 50°C for 3 hours.

  • Validation: Monitor via TLC (DCM/MeOH 9:1). The disappearance of the yellow nitro compound and the emergence of a highly polar, UV-active spot confirms the reaction.

  • Filtration: Filter the mixture through a pad of Celite to remove the catalyst. Concentrate the filtrate under reduced pressure to yield the free base.

  • Salt Formation: Dissolve the crude free base in diethyl ether. Dropwise add 2.0 M HCl in ether at 0°C. Filter the resulting precipitate and dry under vacuum to yield 1H-indazol-7-amine dihydrochloride.

Protocol 2: Regioselective C-N Cross-Coupling at the C7-Amine

Causality & Rationale: The indazole core contains multiple nucleophilic nitrogen atoms (N1, N2, and the exocyclic C7-amine). Standard Buchwald-Hartwig amination conditions 3[3] often lead to mixtures of N1-arylated and C7-arylated products. To achieve >50:1 regioselectivity favoring the C7-amine, a highly optimized Copper-catalyzed Ullmann-type coupling utilizing 8-hydroxyquinoline as a ligand is employed 4[4].

Step-by-Step Methodology:

  • Reagent Charging: In an oven-dried Schlenk flask, combine 1H-indazol-7-amine dihydrochloride (1.0 eq), aryl bromide (1.2 eq), CuBr (10 mol%), and 8-hydroxyquinoline (20 mol%).

  • Neutralization & Base: Add K₂CO₃ (3.0 eq) to neutralize the dihydrochloride salt in situ and drive the catalytic cycle.

  • Solvent & Degassing: Add an anhydrous THF/DMF mixture. Degas the suspension via three rigorous freeze-pump-thaw cycles to prevent copper oxidation.

  • Coupling: Heat the reaction mixture to 65°C under Argon for 18 hours.

  • Workup: Cool to room temperature, dilute with Ethyl Acetate, and wash with dilute aqueous ammonia (NH₄OH) to sequester and remove copper complexes (the aqueous layer will turn deep blue, validating copper removal).

  • Purification: Isolate the target C7-N-arylated indazole via silica gel chromatography.

Biological Activity & Pharmacological Applications in Oncology

Derivatives of 1H-indazol-7-amine have demonstrated profound antiproliferative activity against human and murine cancer cell lines 5[5]. One of the most promising applications is the development of Indoleamine 2,3-Dioxygenase 1 (IDO1) inhibitors . IDO1 is an enzyme overexpressed in the tumor microenvironment that catabolizes tryptophan into kynurenine, leading to effector T-cell suppression and tumor immune evasion. 1H-indazol-7-amine derivatives, specifically N′-hydroxyindazolecarboximidamides, act as potent competitive inhibitors of IDO12[2].

G Indazole 1H-Indazol-7-amine Derivatives IDO1 IDO1 Enzyme (Tumor Microenvironment) Indazole->IDO1 Competitive Inhibition TCell Effector T-Cell Activation Indazole->TCell Restores Function Kyn Kynurenine (Kyn) IDO1->Kyn Catalyzes Trp Tryptophan (Trp) Trp->IDO1 Substrate Kyn->TCell Suppresses ImmuneEvasion Tumor Immune Evasion Kyn->ImmuneEvasion Promotes

Mechanism of IDO1 inhibition by 1H-indazol-7-amine derivatives restoring T-cell activity.

Experimental Workflows: Self-Validating Biological Assays

To ensure the trustworthiness of synthesized 1H-indazol-7-amine derivatives, their biological efficacy must be validated using robust, self-validating phenotypic or biochemical assays.

Protocol 3: In Vitro IDO1 Inhibition Assay (LC-MS/MS)

Causality & Rationale: Because IDO1 directly converts Tryptophan to Kynurenine, quantifying the reduction of Kynurenine production via LC-MS/MS provides a direct, highly sensitive measurement of enzyme inhibition. A known inhibitor (e.g., Epacadostat) must be run in parallel to validate the assay's dynamic range.

Step-by-Step Methodology:

  • Enzyme Preparation: Recombinant human IDO1 enzyme is diluted in an assay buffer containing 50 mM potassium phosphate (pH 6.5), 20 mM ascorbic acid, 10 μM methylene blue, and 100 μg/mL catalase.

  • Compound Incubation: Dispense 1H-indazol-7-amine derivatives (serially diluted in DMSO) into a 96-well plate. Add the IDO1 enzyme mixture and pre-incubate at room temperature for 15 minutes.

  • Substrate Addition: Initiate the reaction by adding L-Tryptophan (final concentration 100 μM). Incubate at 37°C for 60 minutes.

  • Reaction Quenching: Stop the reaction by adding 30% (w/v) trichloroacetic acid (TCA). Incubate at 50°C for 30 minutes to hydrolyze N-formylkynurenine to Kynurenine.

  • Self-Validation Check: Centrifuge the plate. The supernatant must be clear. A standard curve of pure Kynurenine must yield an R² > 0.99 for the assay to be deemed valid.

  • Quantification: Analyze the supernatant via LC-MS/MS (monitoring the Kynurenine transition m/z 209.1 → 94.0). Calculate the IC₅₀ values using non-linear regression analysis.

References

  • Buy 1H-indazol-7-amine dihydrochloride Smolecule URL
  • Synthesis and Antitumor Activity of Some Substituted Indazole Derivatives ResearchGate URL
  • The Catalysis Laboratory at Merck: 20 Years of Catalyzing Innovation ACS Publications URL
  • Synthesis and Molecular Modeling Studies of N′-Hydroxyindazolecarboximidamides as Novel Indoleamine 2,3-Dioxygenase 1 (IDO1)
  • Reduction of nitroindazoles: preparation of new amino and chloroamino derivatives CLOCKSS URL
  • 69843-13-6 | 1-Methyl-1H-pyrazol-4-amine Ambeed URL

Sources

Exploratory

Medicinal Chemistry Applications of 1H-Indazol-7-Amine Dihydrochloride: A Privileged Scaffold for Targeted Therapeutics

Executive Summary & Structural Rationale In modern medicinal chemistry, the indazole ring system is recognized as a "privileged scaffold" due to its profound ability to mimic the purine core of ATP, making it highly effe...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Structural Rationale

In modern medicinal chemistry, the indazole ring system is recognized as a "privileged scaffold" due to its profound ability to mimic the purine core of ATP, making it highly effective in targeting the ATP-binding cleft of various enzymes. Specifically, 1H-indazol-7-amine dihydrochloride (CAS 221682-06-0) serves as a critical building block for the synthesis of highly selective kinase inhibitors and immunomodulatory agents 1.

Causality in Salt Selection: The selection of the dihydrochloride salt over the free base is a deliberate physicochemical strategy. Planar, nitrogen-rich heterocycles often suffer from poor aqueous solubility, leading to aggregation-induced false positives in high-throughput screening (HTS). The dihydrochloride formulation significantly enhances the compound's hydrophilicity and shelf-stability, preventing the oxidative degradation of the electron-rich 7-amino group before synthetic derivatization 1.

Pharmacophore Dynamics in Kinase Inhibition

The 7-amino substitution on the indazole core provides a critical bidentate hydrogen-bonding vector. Analogous to 7-azaindoles, the exocyclic amine acts as a hydrogen bond donor, while the adjacent N1/N2 atoms of the indazole ring act as acceptors. This specific geometry perfectly aligns with the backbone amide residues (e.g., hinge region) of numerous protein kinases 2.

Pharmacophore Indazole 1H-Indazole Core (Hydrophobic Scaffold) Amine 7-Amino Group (H-Bond Donor/Acceptor) Indazole->Amine Exocyclic Substitution Hinge Kinase Hinge Region (ATP Pocket) Indazole->Hinge N1/N2 Interaction Solvent Solvent-Exposed Channel (Selectivity Vector) Indazole->Solvent C3/C5 Derivatization Amine->Hinge Bidentate H-Bonding

Pharmacophore model of 1H-indazol-7-amine interacting with the kinase hinge region.

Key Therapeutic Targets & Quantitative Profiling

1H-indazol-7-amine derivatives have demonstrated profound efficacy across multiple oncological and neurological targets:

  • Receptor Tyrosine Kinases (FGFRs): Dysregulation of the Fibroblast Growth Factor Receptor (FGFR) family drives tumor proliferation. Indazole derivatives synthesized from 1H-indazol-7-amine exhibit nanomolar potency against FGFR1, utilizing the indazole core to occupy the adenine-binding pocket [[3]]() 4.

  • Cyclin-Dependent Kinases (CDKs): Conjugates of indazole act as potent CDK4/6 inhibitors, arresting the cell cycle at the G1/S transition in breast cancer models 2.

  • Immuno-Oncology (IDO1): Beyond kinases, 1H-indazol-7-amine is a direct precursor for N′-hydroxyindazolecarboximidamides, which are potent inhibitors of Indoleamine 2,3-Dioxygenase 1 (IDO1), a critical enzyme in tumor immune evasion 5.

Pathway Inhibitor Indazole-7-Amine Derivatives RTK Receptor Tyrosine Kinases (e.g., FGFR1/2/3) Inhibitor->RTK ATP-Competitive Inhibition CDK Cyclin-Dependent Kinases (e.g., CDK4/6) Inhibitor->CDK Hinge-Binding PI3K PI3K / AKT / mTOR Cascade RTK->PI3K Phosphorylation CellCycle Cell Cycle Progression & Tumor Proliferation CDK->CellCycle G1/S Transition PI3K->CellCycle Survival Signals

Mechanism of action for indazole-7-amine derivatives targeting RTK and CDK pathways.

Quantitative Structure-Activity Summary

The following table synthesizes the inhibitory potency of key 1H-indazole derivatives across validated therapeutic targets [[3]]() 24:

Target EnzymeRepresentative Indazole DerivativeIC₅₀ ValuePrimary Disease Context
FGFR1 1H-indazol-3-amine analog (Compound 7r)2.9 nMSolid Tumors
FGFR2 Pyridine-substituted indazole (Compound 22)0.8 µMPancreatic/Lung Cancer
FGFR3 Pyridine-substituted indazole (Compound 22)4.5 µMBladder Cancer
CDK4 Oxindole-indazole conjugate (Compound 5)1.26 µMBreast Cancer
PI3K/AKT 3-amino-1H-indazole derivative (W24)0.43 - 3.88 µMColon/Gastric Cancer

Synthetic Methodologies & Derivatization Strategies

To harness 1H-indazol-7-amine dihydrochloride for drug discovery, precise synthetic protocols must be employed. The exocyclic amine can be readily acylated, alkylated, or converted into halogens via Sandmeyer-type reactions 5.

Workflow Salt 1H-Indazol-7-amine 2HCl Salt FreeBase Free Amine Generation (DIPEA) Salt->FreeBase pH > 8 Coupling Amide Coupling (HATU/Acid) FreeBase->Coupling Nucleophilic Attack Product Target Kinase Inhibitor Coupling->Product Purification

Standard synthetic workflow for the N-acylation of 1H-indazol-7-amine dihydrochloride.

Protocol 1: N-Acylation of 1H-Indazol-7-Amine (Amide Coupling)

This protocol details the synthesis of N-acyl kinase inhibitor precursors.

  • Free-Basing: Suspend 1H-indazol-7-amine dihydrochloride (1.0 eq) in anhydrous N,N-dimethylformamide (DMF). Add N,N-Diisopropylethylamine (DIPEA, 3.5 eq) dropwise at 0 °C.

    • Causality for Reagent Selection: The dihydrochloride salt must be neutralized with an excess of a non-nucleophilic base (DIPEA) to liberate the 7-amino group. Failure to fully deprotonate the amine results in sluggish coupling kinetics due to the inherently reduced nucleophilicity of the exocyclic amine adjacent to the electron-withdrawing indazole core.

  • Activation: In a separate vial, dissolve the target carboxylic acid (1.1 eq) in DMF. Add HATU (1.2 eq) and stir for 15 minutes to form the active ester.

  • Coupling: Transfer the activated ester solution to the free-based indazole mixture. Stir at room temperature under N₂ for 12 hours.

  • Self-Validating Checkpoint: Perform Thin-Layer Chromatography (TLC) using Hexane:EtOAc (1:1). The primary amine starting material will stain positive (purple/brown) with ninhydrin, whereas the desired amide product will be ninhydrin-negative. Confirm the molecular weight via LC-MS (ESI+).

Protocol 2: Sandmeyer-Type Halogenation (C7-Functionalization)

Conversion of the 7-amine to a 7-iodo derivative allows for downstream Suzuki/Sonogashira cross-coupling 5.

  • Diazotization: Dissolve 1H-indazol-7-amine dihydrochloride in a mixture of concentrated HCl and 98% H₂SO₄.

  • Nitrite Addition: Chill the reaction vessel to 0 °C. Add an aqueous solution of NaNO₂ (1.05 eq) dropwise over 30 minutes.

    • Causality for Temperature Control: The reaction must be strictly maintained at 0–5 °C. Indazole diazonium salts are highly unstable; exceeding 5 °C triggers premature nitrogen evolution, leading to the formation of unwanted 7-hydroxyindazole (phenol) byproducts.

  • Halogenation: Add a solution of KI (2.0 eq) in water dropwise. Allow the mixture to warm to room temperature and stir for 2 hours.

  • Self-Validating Checkpoint: The reaction is complete when the evolution of N₂ gas ceases. LC-MS (ESI+) validation will confirm the complete disappearance of the amine mass and the appearance of the heavy iodine isotope mass[M+H]+.

High-Throughput Pharmacological Screening

Protocol 3: FRET-Based Kinase Inhibition Assay

To evaluate the synthesized indazole derivatives, a self-validating Fluorescence Resonance Energy Transfer (FRET) assay is utilized.

  • Buffer Preparation: Prepare a kinase buffer containing 50 mM HEPES (pH 7.5), 10 mM MgCl₂, 1 mM EGTA, 1 mM DTT, and 0.01% Tween-20.

    • Causality for Buffer Composition: DTT prevents the oxidative cross-linking of kinase cysteine residues. Tween-20 is critical to mitigate the non-specific aggregation of the hydrophobic indazole derivatives, ensuring that the observed IC₅₀ values reflect true pharmacological target engagement rather than colloidal interference.

  • Compound Incubation: Serially dilute the indazole compounds in DMSO. Add the compounds to the target kinase (e.g., FGFR1) and incubate for 30 minutes at room temperature.

  • Reaction Initiation: Add ATP (at the specific K_m for the kinase) and the FRET-peptide substrate. Incubate for 1 hour.

  • Self-Validating Checkpoint: Measure the emission ratio (e.g., 520 nm / 495 nm). Calculate the Z'-factor using staurosporine as a positive control (100% inhibition) and DMSO as a negative control (0% inhibition). The assay is strictly validated and deemed reliable for HTS only if the Z'-factor is ≥ 0.6.

References

  • 221682-06-0 | 1H-Indazol-7-amine dihydrochloride | BLD Pharm Source: BLD Pharm URL
  • Synthesis and Molecular Modeling Studies of N′-Hydroxyindazolecarboximidamides as Novel Indoleamine 2,3-Dioxygenase 1 (IDO1)
  • Source: PMC (National Institutes of Health)
  • New indole and 7-azaindole derivatives as protein kinase inhibitors Source: Depositolegale URL
  • 7-Methoxy-1H-indazole hydrochloride Source: Benchchem URL

Sources

Foundational

Architecting Potency: 1H-Indazol-7-amine Dihydrochloride as a Privileged Scaffold in Kinase Inhibitor Discovery

Introduction & Pharmacological Rationale In the landscape of targeted therapeutics, the indazole bicyclic ring system has cemented its status as a "privileged scaffold" for protein kinase inhibitors. Unlike its bioisoste...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Pharmacological Rationale

In the landscape of targeted therapeutics, the indazole bicyclic ring system has cemented its status as a "privileged scaffold" for protein kinase inhibitors. Unlike its bioisostere indole, the indazole nucleus possesses two adjacent nitrogen atoms (N1 and N2) that act simultaneously as a hydrogen bond donor and acceptor. This dual capacity makes it an exceptional "hinge-binder," perfectly complementing the backbone amides of the ATP-binding pocket in kinases .

1H-indazol-7-amine dihydrochloride (CAS: 221682-06-0) represents a highly specialized building block within this chemical family. The primary amine at the C7 position provides a crucial synthetic vector, allowing medicinal chemists to project substituents into the solvent-exposed channel or the hydrophobic DFG-out pocket . The dihydrochloride salt form is deliberately chosen over the free base for commercial and synthetic applications; the dual protonation prevents auto-oxidation of the electron-rich amine, dramatically improving shelf life, crystallinity, and aqueous solubility .

Mechanistic Causality: Why the 7-Position Matters

When designing ATP-competitive inhibitors, the spatial orientation of functional groups dictates both potency and selectivity. The selection of the 7-amino isomer is driven by specific structural biology rationales:

  • Hinge Anchoring: The 1H-indazole core anchors the molecule. The N1-H donates a hydrogen bond to a hinge region carbonyl (e.g., Glu286 in ABL kinase), while the N2 accepts a hydrogen bond from a hinge region NH (e.g., Met318) .

  • C7 Vectorization: The 7-position is strategically located adjacent to the hinge-binding face. Derivatizing the 7-amine (via amidation, urea formation, or sulfonylation) directs the extended moiety along the kinase hinge cleft. This trajectory is highly effective for targeting gatekeeper residues or extending into adjacent allosteric pockets—a strategy utilized to overcome resistance mutations like T315I in BCR-ABL or to disrupt protein-protein interactions like MTDH-SND1 .

G A 1H-Indazol-7-amine Core B N1-H: H-Bond Donor (Binds Hinge Carbonyl) A->B C N2: H-Bond Acceptor (Binds Hinge NH) A->C D C7-Amine Vector (Solvent/DFG Pocket) A->D E Kinase Hinge Region (ATP-Binding Site) B->E C->E F Enhanced Selectivity & Target Affinity D->F E->F

Pharmacophore mapping of 1H-indazol-7-amine within the kinase ATP-binding pocket.

Quantitative Data & Physicochemical Profile

To rationalize the use of the dihydrochloride salt in high-throughput synthesis, we must examine its physicochemical properties. The table below summarizes the quantitative data that dictates handling and synthetic integration.

PropertyValueCausality / Impact on Drug Design
Molecular Formula C7H7N3 · 2HClEnsures precise stoichiometric calculations during coupling.
Molecular Weight 206.07 g/mol Low molecular weight fragment, ideal for Fragment-Based Drug Discovery (FBDD) .
Physical State Off-white crystalline powderHigh crystallinity ensures purity and prevents degradation.
Solubility Soluble in H2O, DMSO, MeOHSalt form allows versatile solvent selection in assay prep and synthesis.
pKa (estimated) ~5.5 (amine), ~2.0 (indazole N)Dictates the strict requirement for strong organic bases during functionalization.

Experimental Protocol: Synthetic Integration Workflow

Because 1H-indazol-7-amine is supplied as a dihydrochloride salt, direct coupling requires an in situ neutralization step. Failure to adequately liberate the free base will result in unreacted starting material and poor yields. The following protocol outlines a self-validating system for synthesizing a C7-amide kinase inhibitor derivative .

Protocol: HATU-Mediated Amide Coupling

Objective: Couple an aryl carboxylic acid to 1H-indazol-7-amine dihydrochloride to form a hinge-binding pharmacophore.

Step 1: Salt Neutralization (The Causality of Base Selection)

  • Action: Suspend 1.0 eq of 1H-indazol-7-amine dihydrochloride in anhydrous N,N-Dimethylformamide (DMF) (0.2 M concentration). Add 3.5 eq of N,N-Diisopropylethylamine (DIPEA).

  • Causality: The dihydrochloride salt contains two equivalents of HCl. Two equivalents of DIPEA are consumed strictly to liberate the free 7-amine and the indazole core. The remaining 1.5 eq serves as the catalytic base for the subsequent coupling reaction. DIPEA is chosen over Triethylamine (TEA) due to its higher steric hindrance, which prevents it from acting as a competing nucleophile.

Step 2: Carboxylic Acid Activation

  • Action: In a separate vial, dissolve 1.1 eq of the target carboxylic acid and 1.2 eq of HATU in anhydrous DMF. Stir for 15 minutes at room temperature.

  • Causality: HATU rapidly converts the carboxylic acid into a highly reactive O-Atab ester. Pre-activation prevents the indazole 7-amine from reacting with the coupling reagent directly, minimizing guanidinium byproducts.

Step 3: Nucleophilic Acyl Substitution (Self-Validating Step)

  • Action: Transfer the activated acid solution dropwise to the neutralized indazole suspension. Stir at room temperature for 4-6 hours under an inert N2 atmosphere.

  • Validation Check: Monitor via LC-MS. The reaction is self-validating when the m/z 134 peak (free base of indazole-7-amine) disappears entirely, replaced by the target product mass, confirming successful stoichiometric neutralization and coupling.

Step 4: Workup and Purification

  • Action: Quench the reaction with saturated aqueous NaHCO3. Extract with Ethyl Acetate (3x). Wash the organic layer with 5% LiCl (to remove residual DMF) and brine. Dry over anhydrous Na2SO4, filter, and concentrate. Purify via flash chromatography (DCM:MeOH gradient).

G Step1 1H-Indazol-7-amine 2HCl + 3.5 eq DIPEA in DMF Step2 Liberated Free Base (Nucleophile Ready) Step1->Step2 Step5 Nucleophilic Acyl Substitution (RT, 4-6h, N2 atm) Step2->Step5 Step3 Carboxylic Acid + HATU (Pre-activation) Step4 Active O-Atab Ester (Electrophile) Step3->Step4 Step4->Step5 Step6 LC-MS Validation (Disappearance of m/z 134) Step5->Step6 Step7 Purified C7-Amide Kinase Inhibitor Step6->Step7

Logical workflow for the HATU-mediated amidation of 1H-indazol-7-amine dihydrochloride.

Biological Evaluation: Self-Validating Kinase Assay Protocol

Once the 1H-indazol-7-amine derivative is synthesized, its ATP-competitive nature must be validated. A Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay provides a robust, self-validating system.

Protocol: TR-FRET Kinase Inhibition Assay
  • Reagent Preparation: Prepare a 1X Kinase Buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35). Causality: The inclusion of the non-ionic detergent Brij-35 prevents non-specific colloidal aggregation of the indazole compound, ensuring true stoichiometric inhibition rather than false-positive artifactual binding.

  • Compound Titration: Prepare a 10-point, 3-fold serial dilution of the indazole derivative in 100% DMSO. Transfer 100 nL of each concentration to a 384-well assay plate using an acoustic dispenser. Self-Validation: Include a known indazole-based inhibitor (e.g., Pazopanib) as a positive control benchmark.

  • Enzyme/Substrate Addition: Add 5 µL of the target kinase (e.g., VEGFR2) and fluorescently labeled peptide substrate mixture to the wells. Incubate for 15 minutes to allow the inhibitor to pre-equilibrate with the kinase hinge region.

  • ATP Initiation: Initiate the reaction by adding 5 µL of ATP at a concentration strictly equal to its apparent Km for the specific kinase. Causality: Running the assay at the ATP Km ensures the system is highly sensitive to ATP-competitive inhibitors (like indazole derivatives) while maintaining physiological relevance.

  • Detection & Readout: After 60 minutes, quench the reaction with 10 µL of TR-FRET detection buffer containing EDTA (to chelate Mg2+ and stop kinase activity) and a Terbium-labeled anti-phospho antibody. Measure the TR-FRET signal (Emission ratio 520 nm / 495 nm) and calculate IC50 values using a 4-parameter logistic regression.

References

  • Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer Source: RSC Advances URL:[Link]

  • Discovery of 3-((3-amino-1H-indazol-4-yl)ethynyl)-N-(4-((4-ethylpiperazin-1-yl)methyl)-3-(trifluoromethyl)phenyl)benzamide (AKE-72), a potent Pan-BCR-ABL inhibitor including the T315I gatekeeper resistant mutant Source: Journal of Enzyme Inhibition and Medicinal Chemistry (Taylor & Francis) URL:[Link]

  • Discovery of Novel Small-Molecule Inhibitors Disrupting the MTDH-SND1 Protein–Protein Interaction Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

  • Rapid optimization of the metabolic stability of an HIV-1 capsid inhibitor using a multistep computational workflow Source: PubMed Central (PMC) URL:[Link]

Exploratory

Role of 1H-indazol-7-amine dihydrochloride in heterocyclic synthesis

Technical Whitepaper: The Role of 1H-Indazol-7-Amine Dihydrochloride in Advanced Heterocyclic Synthesis Executive Summary In modern medicinal chemistry, the indazole core represents a privileged pharmacophore, frequently...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Whitepaper: The Role of 1H-Indazol-7-Amine Dihydrochloride in Advanced Heterocyclic Synthesis

Executive Summary

In modern medicinal chemistry, the indazole core represents a privileged pharmacophore, frequently embedded within kinase inhibitors, protein-protein interaction (PPI) disruptors, and anti-inflammatory agents. Among indazole derivatives, 1H-indazol-7-amine dihydrochloride serves as a highly versatile, electron-rich building block. As a Senior Application Scientist, I frequently observe that the successful integration of this scaffold into complex molecular architectures relies heavily on understanding its regioselective nucleophilicity.

This whitepaper explores the mechanistic causality behind the reactivity of 1H-indazol-7-amine, detailing why the dihydrochloride salt is the preferred form for storage and synthesis, and providing validated protocols for its application in drug discovery workflows.

Structural Dynamics and Mechanistic Causality

The Advantage of the Dihydrochloride Salt

The free base of 1H-indazol-7-amine is highly electron-rich due to the electron-donating nature of the exocyclic amine at the C7 position. This makes the compound susceptible to rapid auto-oxidation and degradation under ambient atmospheric conditions. By utilizing the dihydrochloride salt , the amine functionalities are protonated, significantly lowering the HOMO (Highest Occupied Molecular Orbital) energy of the molecule. This not only imparts excellent shelf stability but also allows chemists to precisely control the activation of the nucleophilic sites in situ through deliberate base-mediated neutralization during the reaction setup.

Regioselective Reactivity Hotspots

The 1H-indazol-7-amine scaffold presents three competing nucleophilic centers:

  • The C7-Exocyclic Amine: The primary site for acylation, sulfonylation, and reductive amination. It exhibits the highest kinetic nucleophilicity when the salt is neutralized.

  • The N1 / N2 Indazole Core: These endocyclic nitrogens are prone to alkylation and arylation (e.g., phenylation via transition-metal catalysis)[1].

  • The C3 / C4 Carbon Centers: Due to the strong electron-donating effect of the C7-amine, the carbocyclic ring is activated toward electrophilic aromatic substitution (e.g., halogenation via NBS/NIS), which is critical for downstream Buchwald-Hartwig or Suzuki cross-coupling reactions.

Reactivity Core 1H-indazol-7-amine dihydrochloride Sub1 C7-Amine Acylation/Sulfonylation Core->Sub1 Electrophiles (R-COCl, R-SO2Cl) Sub2 N1/N2 Indazole Alkylation/Arylation Core->Sub2 Alkyl Halides Base Catalysis Sub3 Ring-Closure Condensation Core->Sub3 Carbonyls Acid Catalysis Sub4 Halogenation (e.g., C3 or C4) Core->Sub4 NBS/NIS Electrophilic Subs. App1 Kinase Inhibitors (BRD4, IDO1) Sub1->App1 App2 PPI Disruptors (MTDH-SND1) Sub1->App2 Sub2->App1 App3 Tricyclic Scaffolds Sub3->App3

Fig 1: Divergent reactivity pathways of 1H-indazol-7-amine dihydrochloride in drug discovery.

Core Synthetic Workflows in Medicinal Chemistry

Synthesis of Kinase Inhibitors and PPI Disruptors

1H-indazol-7-amine is a critical precursor in the synthesis of inhibitors targeting Indoleamine 2,3-Dioxygenase 1 (IDO1)[2] and Bromodomain-containing protein 4 (BRD4)[3]. Furthermore, recent advancements in oncology have utilized this scaffold to synthesize sulfonamide derivatives that disrupt the MTDH-SND1 protein-protein interaction, a critical pathway in breast cancer metastasis[4]. In these syntheses, the C7-amine is selectively sulfonylated using aryl sulfonyl chlorides.

Condensation and Tricyclic Ring Closure

The proximity of the N1 nitrogen and the C7-amine allows for unique intramolecular ring-closure reactions[5]. Condensation with carbonyl compounds under acidic conditions can yield tricyclic systems (e.g., pyrrolo-indazoles or pyrimido-indazoles), expanding the three-dimensional chemical space available for structure-activity relationship (SAR) studies.

Quantitative Data Presentation

The table below summarizes the typical reaction conditions, regioselectivity, and yields associated with the primary transformations of 1H-indazol-7-amine.

Reaction ClassReagents & ConditionsPrimary RegioselectivityTarget ApplicationTypical Yield
Sulfonylation R-SO₂Cl, Pyridine, 0 °C to RTC7-Exocyclic AmineMTDH-SND1 PPI Disruptors80–89%
Phenylation Ph₃Bi(OAc)₂, Cu(OAc)₂, DCMN1 / N2 Indazole CorePharmacophore Exploration60–85%
Halogenation NBS/NIS, DMF, RTC3 / C4 PositionsCross-coupling Intermediates70–90%
Condensation Carbonyls, Acid Catalysis, RefluxTricyclic Ring ClosureKinase Inhibitor Scaffolds50–75%

Self-Validating Experimental Protocol: Regioselective Sulfonylation

To ensure trustworthiness and reproducibility, the following protocol details the regioselective sulfonylation of the C7-amine to generate functionalized benzenesulfonamides (e.g., MTDH-SND1 inhibitors)[4]. The causality behind each step is explicitly defined to create a self-validating system.

Objective: Synthesize N-(1H-indazol-7-yl)benzenesulfonamide derivatives.

Step-by-Step Methodology:

  • Salt Neutralization & Solvation: Suspend 1H-indazol-7-amine dihydrochloride (1.0 eq, 1 mmol) in anhydrous pyridine (2.0 mL).

    • Causality: Pyridine acts dually as the solvent and a mild base. Its pKa (~5.2) is sufficient to deprotonate the dihydrochloride salt, liberating the nucleophilic C7-amine without causing degradation of the indazole core.

  • Electrophile Addition: Cool the reaction mixture to 0 °C using an ice bath. Slowly add the substituted benzenesulfonyl chloride (1.2 eq, 1.2 mmol) dropwise over 10 minutes.

    • Causality: Temperature control at 0 °C is critical. The C7-amine is highly reactive; elevated temperatures increase the kinetic energy of the system, allowing the less nucleophilic N1/N2 endocyclic nitrogens to compete, which leads to unwanted bis-sulfonated byproducts.

  • Reaction Propagation: Remove the ice bath and allow the reaction to warm to room temperature (RT). Stir for 12 hours under an inert atmosphere (N₂ or Argon).

    • Causality: Prolonged stirring at RT ensures complete conversion of the sterically hindered sulfonyl chloride while the inert atmosphere prevents oxidative side reactions.

  • Reaction Quench: Quench the reaction by pouring the mixture into 10% aqueous hydrochloric acid (10 mL) at 0 °C.

    • Causality: The acidic quench serves two purposes: it halts the reaction and converts the excess pyridine solvent into water-soluble pyridinium chloride, driving the desired sulfonamide product into the organic phase during extraction.

  • Extraction & Drying: Extract the aqueous mixture with Dichloromethane (DCM) (3 × 15 mL). Combine the organic layers, wash with saturated aqueous NaCl (brine), and dry over anhydrous Na₂SO₄.

  • Purification: Concentrate the organic layer under vacuum. Purify the crude residue via silica gel column chromatography using a gradient of DCM/MeOH (typically 30:1 to 20:1) to yield the pure target compound.

Workflow Step1 Salt Neutralization (Pyridine/Base) Step2 Electrophile Addition (0°C to RT) Step1->Step2 Step3 Reaction Quench (10% HCl) Step2->Step3 Step4 Extraction & Drying (DCM, Na2SO4) Step3->Step4 Step5 Purification (Silica Gel CC) Step4->Step5

Fig 2: Self-validating experimental workflow for the regioselective sulfonylation of the C7-amine.

References

  • Title: Discovery of Novel Small-Molecule Inhibitors Disrupting the MTDH-SND1 Protein–Protein Interaction Source: Journal of Medicinal Chemistry - ACS Publications URL: [Link]

  • Title: Synthesis and Molecular Modeling Studies of N′-Hydroxyindazolecarboximidamides as Novel Indoleamine 2,3-Dioxygenase 1 (IDO1) Inhibitors Source: PMC - NIH URL: [Link]

  • Title: Phenylation of aminoindazole derivatives Source: Arabian Journal of Chemistry URL: [Link]

  • Title: Synthesis and biological evaluation of indazole-4,7-dione derivatives as novel BRD4 inhibitors Source: Archives of Pharmacal Research (Referenced via J&K Scientific) URL: [Link]

Sources

Foundational

Unlocking the Pharmacological Potential of 1H-Indazol-7-Amine Derivatives: A Comprehensive Bioactivity and Methodological Guide

Executive Summary & Chemical Rationale The 1H-indazol-7-amine scaffold (CAS 21443-96-9) has emerged as a highly versatile and privileged pharmacophore in modern medicinal chemistry and drug discovery[1]. Structurally, th...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Chemical Rationale

The 1H-indazol-7-amine scaffold (CAS 21443-96-9) has emerged as a highly versatile and privileged pharmacophore in modern medicinal chemistry and drug discovery[1]. Structurally, the indazole core provides a rigid, planar bicyclic system that facilitates optimal π−π stacking within hydrophobic protein pockets[2]. The addition of the primary amine at the 7-position introduces a critical hydrogen bond donor/acceptor vector. From a mechanistic standpoint, this specific geometry is highly effective in mimicking the adenine ring of ATP in kinase hinge regions, chelating metals in metalloenzymes, and improving the overall metabolic stability of lead compounds when used as a bioisostere for traditional indole rings[3].

Mechanistic Bioactivity Profiles

Metalloenzyme Inhibition: Indoleamine 2,3-Dioxygenase 1 (IDO1)

IDO1 is a heme-containing enzyme that catalyzes the rate-limiting step in the degradation of tryptophan to kynurenine, a metabolic pathway heavily implicated in tumor immune evasion and T-cell suppression[4]. Derivatives of 1H-indazol-7-amine, particularly N'-hydroxyindazolecarboximidamides, have demonstrated profound efficacy as IDO1 inhibitors[4]. The indazole nitrogen atoms coordinate directly with the active-site heme iron, while the 7-amine substitution allows for targeted functionalization that occupies adjacent hydrophobic pockets. This effectively blocks tryptophan metabolism, depletes kynurenine levels, and restores T-cell activation in the tumor microenvironment[4].

IDO1_Pathway Trp Tryptophan IDO1 IDO1 Enzyme Trp->IDO1 Metabolized by Kyn Kynurenine IDO1->Kyn Produces TCell T-Cell Suppression Kyn->TCell Induces Inhibitor 1H-Indazol-7-amine Derivative Inhibitor->IDO1 Blocks Activation T-Cell Activation Inhibitor->Activation Restores

Mechanistic pathway of IDO1 inhibition by 1H-indazol-7-amine derivatives restoring T-cell activity.

Kinase Inhibition: Fourth-Generation EGFR Inhibitors

In the landscape of non-small cell lung cancer (NSCLC), acquired resistance to third-generation EGFR inhibitors (such as Osimertinib) via the C797S mutation necessitates the development of novel structural scaffolds[5]. 1H-indazol-7-amine derivatives—specifically complex functionalizations like 1-(2-(Dimethylamino)ethyl)-N-(4-(1-methyl-1H-indol-3-yl)pyrimidin-2-yl)-5-nitro-1H-indazol-7-amine (Compound D7)—have been engineered as wild-type-sparing, fourth-generation EGFR inhibitors[5]. The 7-amino group is crucial for orienting the pyrimidine warhead toward the mutated active site, achieving up to 100-fold greater potency against EGFR T790M/C797S mutants compared to wild-type EGFR in vitro[5].

Antiviral Capsid Inhibition: HIV-1

Metabolic liability is a primary hurdle in translating antiviral agents into the clinic. During the optimization of the HIV-1 capsid inhibitor PF-74, researchers replaced the metabolically susceptible methylindole headgroup with a 1H-indazol-7-amine moiety[3]. This bioisosteric replacement (yielding the candidate compound CX15) maintained the critical hydrogen-bonding network required for capsid binding while significantly reducing cytochrome P450-mediated oxidative degradation, thereby extending the compound's metabolic half-life without sacrificing potency[3].

Quantitative Bioactivity Summary

To benchmark the pharmacological versatility of this scaffold, the following table summarizes the quantitative bioactivity of key 1H-indazol-7-amine derivatives across different therapeutic areas:

Compound / Derivative ClassPrimary TargetBioactivity / PotencyPharmacological RoleRef
N'-HydroxyindazolecarboximidamidesIDO1Low nanomolar ( IC50​ )Cancer Immunotherapy (T-cell restoration)[4]
Indazol-7-amine Pyrimidine (D7)EGFR (T790M/C797S)Mutant selective (30-100x vs WT)NSCLC targeted therapy[5]
CX15 (Indazol-7-amine analog)HIV-1 CapsidRetained PF-74 potencyAntiviral with improved metabolic stability[3]

Experimental Workflows & Self-Validating Protocols

To ensure rigorous reproducibility and scientific integrity, the following protocols detail the synthesis of the core scaffold and its subsequent biological evaluation. Causality is emphasized to explain why specific reagents and steps are employed.

Protocol 1: Synthesis of the 1H-Indazol-7-amine Core

Objective: Reduce 7-nitroindazole to 1H-indazol-7-amine while preventing over-reduction or heterocyclic ring cleavage[6].

Step-by-step Methodology:

  • Reaction Setup: Dissolve 3.0 g (0.018 mol) of 7-nitroindazole in 10 mL of absolute ethanol (EtOH)[6]. Causality: EtOH is a protic solvent that facilitates hydrogen transfer and stabilizes the transition state during nitro reduction.

  • Catalyst Addition: Carefully add 0.6 g of 10% Palladium on Carbon (Pd/C)[6]. Caution: Pd/C is highly pyrophoric. It must be added under an inert argon atmosphere before introducing hydrogen gas to prevent ignition.

  • Hydrogenation: Purge the reaction vessel with H2​ gas and stir at room temperature (rt) under a balloon of H2​ [6]. Causality: Mild room-temperature conditions prevent the unwanted reduction of the indazole aromatic ring.

  • Monitoring: Monitor the reaction via TLC (Hexane:Ethyl Acetate 1:1). The disappearance of the yellow nitro starting material and the appearance of a highly polar, UV-active spot indicates completion.

  • Filtration (Self-Validation Step): Filter the mixture through a tightly packed pad of Celite[6]. Rationale: Celite traps the fine Pd/C particulates. Failure to remove these particulates can lead to heavy metal contamination in downstream biological assays, which is a notorious cause of false-positive enzyme inhibition (PAINS).

  • Purification: Wash the Celite pad with excess EtOH, concentrate the filtrate under reduced pressure, and dry in vacuo to yield 1H-indazol-7-amine as an ivory solid (approx. 78% yield)[6]. Confirm identity via 1H-NMR (300 MHz, CDCl3): δ 8.09 (s, 1H), 7.24 (d, J = 8.2 Hz, 1H), 7.10–6.96 (m, 1H), 6.68 (d, J = 7.2 Hz, 1H), 4.12 (brs, 1H)[6].

Synthesis_Workflow Start 7-Nitroindazole Reduction Pd/C, H2 Reduction (EtOH, rt) Start->Reduction Intermediate 1H-Indazol-7-amine Reduction->Intermediate Derivatization Functionalization (Coupling) Intermediate->Derivatization Product Bioactive Candidate Derivatization->Product

Step-by-step chemical synthesis and functionalization workflow for 1H-indazol-7-amine derivatives.

Protocol 2: IDO1 Cellular Conversion Assay

Objective: Quantify the bioactivity of synthesized 1H-indazol-7-amine derivatives by measuring the inhibition of kynurenine production in living cells.

Step-by-step Methodology:

  • Cell Seeding: Seed HeLa cells at 5×104 cells/well in a 96-well plate using RPMI-1640 medium supplemented with 10% FBS. Incubate overnight at 37°C, 5% CO2​ .

  • Stimulation (Self-Validation Step): Treat cells with 50 ng/mL recombinant human IFN- γ . Rationale: IFN- γ is strictly required to induce the expression of the IDO1 enzyme in HeLa cells. A control well without IFN- γ must be used to establish a true negative baseline for the assay.

  • Compound Treatment: Add the 1H-indazol-7-amine derivative at varying concentrations (e.g., 1 nM to 10 μ M) along with 100 μ M of L-tryptophan. Incubate for 48 hours.

  • Colorimetric Readout: Transfer 100 μ L of the supernatant to a new plate. Add 50 μ L of 30% trichloroacetic acid (TCA) and incubate at 50°C for 30 minutes to hydrolyze N-formylkynurenine to kynurenine.

  • Ehrlich's Reagent: Add 100 μ L of Ehrlich's reagent (1% p-dimethylaminobenzaldehyde in glacial acetic acid). Causality: Ehrlich's reagent reacts specifically with the primary amine of kynurenine to form a yellow Schiff base, allowing highly specific spectrophotometric quantification at 490 nm.

  • Data Analysis: Calculate IC50​ values using non-linear regression. A decrease in absorbance directly correlates with successful IDO1 inhibition by the indazole derivative.

References

  • Synthesis and Molecular Modeling Studies of N′-Hydroxyindazolecarboximidamides as Novel Indoleamine 2,3-Dioxygenase 1 (IDO1) Inhibitors - PMC. nih.gov.
  • Rapid optimization of the metabolic stability of an HIV-1 capsid inhibitor using a multistep comput
  • CAS 1000342-49-3: 3-Iodo-6-methyl-1H-indazol-7-amine - CymitQuimica. cymitquimica.com.
  • 1H-indazol-7-amine | C7H7N3 | CID 88901 - PubChem. nih.gov.
  • Discovery of Potent and Wild-Type-Sparing Fourth-Generation EGFR Inhibitors for Treatment of Osimertinib-Resistance NSCLC | Journal of Medicinal Chemistry - ACS Public
  • Synthesis and Molecular Modeling Studies of N'-Hydroxyindazolecarboximidamides as Novel Indoleamine 2,3-Dioxygenase 1 (IDO1) - Semantic Scholar. semanticscholar.org.

Sources

Exploratory

Patent landscape for 1H-indazol-7-amine dihydrochloride derivatives

Strategic Scaffold Morphing: The Patent Landscape and Therapeutic Utility of 1H-Indazol-7-amine Dihydrochloride Derivatives 1H-indazol-7-amine (CAS 21443-96-9) and its highly stable dihydrochloride salt (CAS 221682-06-0)...

Author: BenchChem Technical Support Team. Date: March 2026

Strategic Scaffold Morphing: The Patent Landscape and Therapeutic Utility of 1H-Indazol-7-amine Dihydrochloride Derivatives

1H-indazol-7-amine (CAS 21443-96-9) and its highly stable dihydrochloride salt (CAS 221682-06-0) have emerged as privileged scaffolds in medicinal chemistry. The indazole core mimics the purine ring of ATP, making it an exceptional hinge-binding motif for kinase inhibitors. Meanwhile, the primary amine at the 7-position serves as a versatile synthetic handle for generating amides, ureas, and sulfonamides. This whitepaper dissects the patent landscape of 1H-indazol-7-amine derivatives, exploring their mechanistic roles across oncology and immunology, and provides validated methodologies for their synthesis and biological evaluation.

Chemical Foundation: Synthesis and Salt Selection

Causality of the Dihydrochloride Salt: In drug development, the free base of 1H-indazol-7-amine presents two distinct challenges: it is susceptible to oxidative degradation upon prolonged atmospheric exposure, and it exhibits poor solubility in the aqueous buffers required for High-Throughput Screening (HTS). By converting the free base to the dihydrochloride salt, the electron-rich primary amine is protonated, effectively locking its lone pair. This prevents oxidation, extends shelf-life indefinitely, and ensures immediate, stoichiometric dissolution in physiological media.

Protocol 1: Self-Validating Synthesis of 1H-Indazol-7-amine Dihydrochloride This protocol describes the reduction of 7-nitroindazole [6]. We specifically utilize Palladium on Carbon (Pd/C) with hydrogen gas rather than chemical reductants (e.g., Fe/HCl or SnCl2). This choice avoids heavy metal contamination—a critical requirement under ICH Q3D guidelines for pharmaceutical intermediates—and prevents unwanted chlorination of the aromatic ring.

Methodology:

  • Reaction Setup: Dissolve 7-nitroindazole (1.0 eq) in anhydrous ethanol (0.2 M). Add 10% Pd/C (0.1 eq by weight).

  • Hydrogenation: Purge the reaction vessel with nitrogen, then introduce hydrogen gas (1 atm) via a balloon. Stir vigorously at room temperature for 4 hours.

    • In-Process Control (IPC): Monitor the reaction via LC-MS. The system validates completion when the nitro precursor peak (M+H) completely disappears, replaced by the amine peak.

  • Filtration: Filter the suspension through a pad of Celite to remove the Pd/C catalyst. Wash the pad with excess ethanol.

  • Concentration: Concentrate the filtrate under reduced pressure to yield the crude 1H-indazol-7-amine free base.

  • Salt Formation: Dissolve the free base in a minimal amount of diethyl ether. Dropwise, add a 4.0 M solution of HCl in dioxane (2.5 eq) under continuous stirring at 0°C. A precipitate will form immediately.

  • Validation: Filter the precipitate, wash with cold ether, and dry under vacuum. Validate the dihydrochloride salt via 1 H-NMR (DMSO- d6​ ). The self-validating readout is the disappearance of the broad -NH 2​ singlet (~5.5 ppm) and the appearance of a massive downfield shift representing the -NH 3+​ protons, confirming complete salt formation.

Synthesis_Workflow N1 7-Nitroindazole (Starting Material) N2 Catalytic Hydrogenation (Pd/C, H2, EtOH) N1->N2 Reduction of -NO2 N3 1H-Indazol-7-amine (Free Base) N2->N3 Filtration & Concentration N4 Salt Formation (HCl in Dioxane) N3->N4 Protonation N5 1H-Indazol-7-amine Dihydrochloride N4->N5 Crystallization

Caption: Step-by-step synthesis workflow for 1H-indazol-7-amine dihydrochloride.

Patent Landscape & Therapeutic Modalities

The intellectual property surrounding 1H-indazol-7-amine derivatives is vast, primarily driven by the scaffold's ability to selectively interact with diverse biological targets. Table 1 summarizes the critical patent applications defining this space.

Table 1: Key Patents and Therapeutic Targets for 1H-Indazol-7-amine Derivatives

Patent PublicationAssigneePrimary Target / IndicationRole of the Indazole ScaffoldQuantitative Data / Status
WO2011056652A1 [2]NewLink GeneticsIDO1 (Immuno-oncology)Heme-iron coordination via fused tricyclic indazole/imidazole core.IC 50​ ranges in low micromolar to nanomolar.
US8436038B2 [1]LG Life SciencesCellular Necrosis (Hepatic Diseases)Core structural backbone for N-cyclopentyl and indole derivatives.Active; Expires 2029.
WO2024119122A1 [3]Relay TherapeuticsCDK1 / CDK2 (Oncology)Hinge-binding motif targeting the ATP-binding pocket of kinases.Pending; Recent 2024 filing.
US20090111819A1 [4]Laboratorios AlmirallPDE4 (Inflammatory Diseases)Coupling partner for pyridazin-3(2H)-one to block cAMP hydrolysis.High affinity for cAMP binding sites.

Mechanistic Deep Dive: IDO1 Inhibition in the Tumor Microenvironment

One of the most heavily patented applications of the 1H-indazol-7-amine scaffold is in the development of Indoleamine 2,3-Dioxygenase 1 (IDO1) inhibitors[2]. IDO1 is an intracellular enzyme that catalyzes the first and rate-limiting step in the degradation of L-tryptophan to kynurenine.

Tumors upregulate IDO1 to deplete local tryptophan and flood the microenvironment with kynurenine. This metabolic shift is highly immunosuppressive: tryptophan starvation halts effector T-cell proliferation, while kynurenine accumulation drives the differentiation of regulatory T-cells (Tregs), allowing the tumor to evade immune detection. Indazole derivatives act as competitive inhibitors. The nitrogen atoms of the indazole ring coordinate directly with the heme iron in the IDO1 active site, displacing oxygen and preventing tryptophan cleavage [6].

IDO1_Pathway Trp L-Tryptophan (Substrate) IDO1 IDO1 Enzyme (Tumor Microenvironment) Trp->IDO1 Kyn Kynurenine (Immunosuppressive) IDO1->Kyn Catalytic Cleavage TCell Effector T-Cell (Suppressed) Kyn->TCell Inhibits Proliferation Treg Regulatory T-Cell (Activated) Kyn->Treg Promotes Differentiation Inhibitor Indazole Derivative (Inhibitor) Inhibitor->IDO1 Heme Coordination

Caption: Mechanism of IDO1 inhibition by indazole derivatives in tumor immunity.

Biological Evaluation: High-Throughput Screening (HTS) Protocol for IDO1 Activity

To validate the efficacy of synthesized indazole derivatives, a robust cell-based assay is required. This protocol utilizes a kynurenine readout assay in HeLa cells.

Causality of Assay Design: HeLa cells do not constitutively express high levels of IDO1. We stimulate them with Interferon-gamma (IFN- γ ) to artificially upregulate IDO1, mimicking the inflammatory tumor microenvironment. To quantify inhibition, we use Ehrlich's reagent. Rather than relying on low-throughput mass spectrometry, Ehrlich's reagent reacts specifically with the primary amine of the secreted kynurenine to form a yellow Schiff base. This provides a self-validating, direct colorimetric readout that is inversely proportional to the inhibitor's potency.

Methodology:

  • Cell Seeding: Seed HeLa cells in a 96-well plate at a density of 5×104 cells/well in 100 μ L of DMEM supplemented with 10% FBS. Incubate overnight at 37°C in 5% CO 2​ .

  • Stimulation & Treatment: Add 50 ng/mL of recombinant human IFN- γ to each well to induce IDO1 expression. Immediately add the 1H-indazol-7-amine derivatives (dissolved in DMSO, final DMSO concentration <0.5%) across a serial dilution range (e.g., 10 μ M to 1 nM).

  • Incubation: Incubate the plates for 48 hours.

  • Protein Precipitation: Transfer 100 μ L of the supernatant from each well to a new V-bottom 96-well plate. Add 10 μ L of 30% trichloroacetic acid (TCA) to precipitate proteins. Incubate at 50°C for 30 minutes, then centrifuge at 2500 rpm for 10 minutes.

  • Colorimetric Readout: Transfer 50 μ L of the clarified supernatant to a flat-bottom 96-well plate. Add 50 μ L of Ehrlich's reagent (1% p-dimethylaminobenzaldehyde in glacial acetic acid).

  • Validation & Analysis: Incubate for 10 minutes at room temperature. Read the absorbance at 490 nm using a microplate reader. Calculate the IC 50​ by plotting the normalized absorbance (kynurenine concentration) against the log of the inhibitor concentration.

Conclusion

The 1H-indazol-7-amine dihydrochloride scaffold remains a cornerstone of modern drug design. Its dual utility—as a structural mimic of ATP for kinase inhibition and as a heme-coordinating ligand for metabolic enzymes like IDO1—ensures its continued prominence in the patent literature. By utilizing the highly stable dihydrochloride salt and employing validated, scalable synthetic and biological protocols, drug development professionals can efficiently leverage this scaffold to generate novel, patentable therapeutics.

References

  • US8436038B2 - Indole and indazole compounds as an inhibitor of cellular necrosis Source: Google Patents URL
  • WO2011056652A1 - Fused imidazole derivatives useful as IDO inhibitors Source: Justia Patents / WIPO URL:[Link]

  • WO2024119122A1 - CDK inhibitors and methods and use thereof Source: Google Patents URL
  • US20090111819A1 - New pyridazin-3(2H)
  • Synthesis and Molecular Modeling Studies of N′-Hydroxyindazolecarboximidamides as Novel Indoleamine 2,3-Dioxygenase 1 (IDO1) Inhibitors Source: PMC / NIH URL:[Link]

Protocols & Analytical Methods

Method

Advanced Synthesis Protocols and Applications of 1H-Indazol-7-amine Dihydrochloride in Drug Development

Executive Summary 1H-Indazol-7-amine dihydrochloride (CAS 221682-06-0) is a highly versatile bicyclic building block utilized extensively in modern medicinal chemistry 1. Its unique structural topology provides a rich ar...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

1H-Indazol-7-amine dihydrochloride (CAS 221682-06-0) is a highly versatile bicyclic building block utilized extensively in modern medicinal chemistry 1. Its unique structural topology provides a rich array of hydrogen bond donors and acceptors, making it an ideal pharmacophore for interacting with kinase hinge regions and other complex biological targets. Recent breakthroughs have embedded this scaffold into fourth-generation EGFR inhibitors 2, Indoleamine 2,3-Dioxygenase 1 (IDO1) inhibitors 3, and metabolically stabilized HIV-1 capsid inhibitors 4.

This application note details the mechanistic rationale and self-validating synthetic protocols required to manipulate 1H-indazol-7-amine dihydrochloride effectively in a drug discovery setting.

Mechanistic Rationale: The Dihydrochloride Advantage

A common pitfall in indazole chemistry is the use of the free-base form of 1H-indazol-7-amine, which is highly susceptible to atmospheric oxidation, leading to dark, tarry degradation products over time. By utilizing the dihydrochloride salt , chemists achieve three critical advantages:

  • Oxidative Stability : Protonation of the primary amine drastically reduces its electron density, rendering it inert to ambient oxygen during long-term storage.

  • Aqueous Solubility : The salt form allows for homogeneous reactions in highly polar or aqueous media, which is strictly required for diazotization reactions.

  • Stoichiometric Precision : In acid-catalyzed workflows (like the Sandmeyer reaction), the dihydrochloride salt acts as an internal proton source, ensuring the exact equivalents of acid are present to generate the reactive nitrosonium ion without relying on massive excesses of external mineral acid.

Causality Salt 1H-Indazol-7-amine Dihydrochloride Oxidation Prevents Amine Oxidation Salt->Oxidation Solubility Enhances Aqueous Solubility Salt->Solubility Stoichiometry Ensures Exact Stoichiometry Salt->Stoichiometry Storage Long-term Shelf Stability Oxidation->Storage Reaction Controlled in situ Reactivity Solubility->Reaction Stoichiometry->Reaction

Causality map illustrating the physicochemical benefits of the dihydrochloride salt.

Synthetic Workflows and Validated Protocols

The structural functionalization of 1H-indazol-7-amine typically diverges into two main pathways: Halogenation via diazonium intermediates (to create cross-coupling electrophiles) or direct N-arylation/acylation (to create final active pharmaceutical ingredients).

Workflow Start 1H-Indazol-7-amine Dihydrochloride FreeBase Neutralization (NaHCO3 / DIPEA) Start->FreeBase Base Diazotization Diazotization (NaNO2, HX, <0°C) Start->Diazotization Acidic Media Buchwald Buchwald-Hartwig Cross-Coupling FreeBase->Buchwald Pd-Catalyst Amide Amide Coupling (HATU / EDC) FreeBase->Amide Coupling Agent Sandmeyer Sandmeyer Reaction (CuBr or KI) Diazotization->Sandmeyer CuX/KX Halide 7-Halo-1H-indazole Sandmeyer->Halide Kinase EGFR Inhibitors Buchwald->Kinase IDO1 IDO1 Inhibitors Amide->IDO1

Synthetic pathways of 1H-indazol-7-amine dihydrochloride in drug discovery.

Protocol A: Synthesis of 7-Bromo-1H-indazole via Sandmeyer Reaction

This protocol converts the 7-amine into a versatile 7-bromo electrophile.

Causality & Design Choices: The reaction must be maintained strictly between -10 °C and -5 °C during diazotization. Allowing the temperature to rise above 0 °C will cause the diazonium salt to violently extrude nitrogen gas prematurely, trapping water to form the undesired 7-hydroxy-1H-indazole byproduct. The use of concentrated HBr prevents halide scrambling that would occur if HCl were used 5.

Step-by-Step Methodology:

  • Dissolution: Suspend 1H-indazol-7-amine dihydrochloride (1.0 eq, ~25.9 mmol) in concentrated hydrobromic acid (25 mL) and dilute with distilled water (8.5 mL).

  • Thermal Control: Cool the acidic suspension to -10 °C using an ice/salt or dry ice/acetone bath.

  • Diazotization: Dissolve sodium nitrite (1.05 eq) in minimal water. Add this solution dropwise to the indazole mixture over 30 minutes, ensuring the internal temperature never exceeds -5 °C. Stir for an additional 15 minutes.

  • Halogenation: In a separate flask, prepare a solution of CuBr (1.1 eq) in cold concentrated HBr (11.5 mL). Add this dropwise to the diazonium mixture.

  • Evolution: Remove the cooling bath. Allow the reaction to warm to room temperature and stir for 2 hours. Nitrogen gas evolution will be clearly visible.

  • Workup: Pour the mixture over crushed ice (150 g) and neutralize carefully with saturated aqueous NaHCO3. Extract with ethyl acetate (3 × 150 mL), wash with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

Self-Validating Quality Control:

  • Visual Cue: The reaction transitions from a clear/pale diazonium solution to a dark, vigorously bubbling suspension upon CuBr addition.

  • LC-MS: Complete disappearance of the starting mass ( m/z 134 [M+H]+ ) and emergence of the brominated product mass ( m/z 197/199 [M+H]+ ) exhibiting the classic 1:1 isotopic doublet characteristic of a single bromine atom.

Protocol B: Buchwald-Hartwig N-Arylation for Kinase Inhibitor Scaffolds

This protocol couples the 7-amine to an aryl or heteroaryl halide, a critical step in synthesizing fourth-generation EGFR inhibitors 2.

Causality & Design Choices: The indazole core contains multiple nitrogen atoms (N1, N2) that can competitively coordinate with Palladium, poisoning the catalyst. To prevent this off-target chelation, Xantphos is selected as the ligand. Its exceptionally large bite angle forces the Palladium center into a geometry that strongly favors oxidative addition and reductive elimination at the exocyclic 7-amine, bypassing the endocyclic nitrogens. Cs2​CO3​ is used as the base to simultaneously free-base the dihydrochloride salt in situ and drive the catalytic cycle.

Step-by-Step Methodology:

  • Preparation: In an oven-dried Schlenk tube, combine 1H-indazol-7-amine dihydrochloride (1.0 eq), the target aryl halide (1.0 eq), Pd2​(dba)3​ (0.05 eq), Xantphos (0.1 eq), and anhydrous Cs2​CO3​ (3.0 eq).

  • Degassing: Seal the tube with a septum. Evacuate and backfill with Argon three times. Critical step: Oxygen will irreversibly oxidize the Pd(0) catalyst to inactive Pd(II).

  • Solvent Addition: Add anhydrous, degassed 1,4-dioxane (0.1 M concentration) via syringe.

  • Reaction: Replace the septum with a Teflon screw cap under Argon flow. Heat the mixture at 100 °C for 12–15 hours in an oil bath.

  • Workup: Cool to room temperature, dilute with ethyl acetate, and filter through a short pad of Celite to remove palladium black and inorganic salts. Concentrate the filtrate and purify via flash column chromatography.

Self-Validating Quality Control:

  • Visual Cue: The initial yellow/orange suspension darkens to a deep red/brown as the active Pd(0) species cycles.

  • NMR Verification: 1H -NMR (DMSO- d6​ ) will show the disappearance of the broad primary amine −NH2​ signal (typically around 5.5 ppm) and the appearance of a sharp, downfield secondary amine −NH− singlet (typically >8.0 ppm), confirming successful cross-coupling.

Quantitative Reaction Parameters

The following table summarizes expected quantitative outcomes and parameters when utilizing 1H-indazol-7-amine dihydrochloride across various standard transformations.

Reaction TypeKey ReagentsCatalyst / LigandTemp (°C)Time (h)Typical Yield (%)
Sandmeyer Bromination NaNO2​ , CuBr, conc. HBrNone-10 to 252.537 - 96%
Sandmeyer Iodination NaNO2​ , KI, H2​SO4​ None0 to 252.532 - 70%
C-N Cross-Coupling Aryl Halide, Cs2​CO3​ Pd2​(dba)3​ / Xantphos10012 - 1565 - 85%
Amide Coupling Carboxylic Acid, DIPEAHATU or EDC/HOBt256 - 870 - 90%

References

  • Synthesis and Molecular Modeling Studies of N′-Hydroxyindazolecarboximidamides as Novel Indoleamine 2,3-Dioxygenase 1 (IDO1)
  • National Institutes of Health (NIH)
  • 7-Bromo-1H-indazole synthesis ChemicalBook URL
  • Discovery of Potent and Wild-Type-Sparing Fourth-Generation EGFR Inhibitors for Treatment of Osimertinib-Resistance NSCLC Journal of Medicinal Chemistry - ACS Publications URL
  • 221682-06-0 | 1H-Indazol-7-amine dihydrochloride BLD Pharm URL

Sources

Application

Application Note: Nucleophilic Substitution Strategies for 1H-Indazol-7-Amine Dihydrochloride

Executive Summary & Scientific Context 1H-Indazol-7-amine is a privileged heterocyclic scaffold in modern drug discovery, frequently utilized in the design of potent kinase inhibitors, including fourth-generation EGFR in...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Scientific Context

1H-Indazol-7-amine is a privileged heterocyclic scaffold in modern drug discovery, frequently utilized in the design of potent kinase inhibitors, including fourth-generation EGFR inhibitors for non-small cell lung cancer (NSCLC) [1]. However, derivatizing this scaffold presents a dual challenge:

  • Salt Handling: The compound is typically supplied as a dihydrochloride salt (C₇H₇N₃·2HCl) to ensure shelf stability and prevent oxidative degradation [3].

  • Regioselectivity: The molecule possesses three competing nucleophilic centers—the primary amine at C7, and the pyrazole nitrogens N1 and N2 [2].

This application note provides field-proven methodologies for handling the dihydrochloride salt and achieving regioselective nucleophilic substitution (acylation and alkylation). By understanding the steric and electronic microenvironments of the indazole core, researchers can predictably direct electrophilic attack to the desired heteroatom.

Physicochemical Profiling & Reactivity Causality

Before initiating any synthetic workflow, it is critical to understand the ionization state of the starting material. In the dihydrochloride salt form, both the primary amine and the indazole core are protonated, rendering the molecule entirely non-nucleophilic.

Table 1: Physicochemical Properties of 1H-Indazol-7-Amine 2HCl
PropertyValue / DescriptionSynthetic Implication
Molecular Formula C₇H₇N₃·2HClRequires base neutralization prior to reaction.
Molecular Weight 206.07 g/mol Stoichiometric calculations must account for the 2HCl mass[3].
Primary Amine (C7) Highly nucleophilic, unhinderedKinetically favored site for acylation/alkylation at low temperatures.
Indazole Core (N1/N2) Aromatic, sterically hinderedC7-NH₂ sterically blocks N1. Requires specific bases (e.g., Cs₂CO₃) to overcome hindrance [2].
The Stoichiometry of Free-Basing

A common failure point in protocols involving 1H-indazol-7-amine 2HCl is insufficient base equivalent calculation.

  • Neutralization: Exactly 2.0 equivalents of base are consumed simply to strip the HCl molecules and liberate the free base.

  • Acid Scavenging: Nucleophilic substitution (e.g., using an alkyl halide or acyl chloride) generates a byproduct equivalent of acid (HX).

Mechanistic Pathways & Regioselectivity Control

Directing the electrophile requires careful manipulation of kinetics, thermodynamics, and the "Cesium Effect."

  • C7-Amine Substitution (Kinetic Control): The primary amine is the most nucleophilic site. Using a non-nucleophilic organic base like N,N-Diisopropylethylamine (DIPEA) in an aprotic solvent (DCM) at 0 °C kinetically favors C7-acylation. DIPEA is preferred over Triethylamine (TEA) because its bulky isopropyl groups prevent it from competitively reacting with the electrophile.

  • N1/N2 Core Substitution (Thermodynamic/Chelation Control): Alkylating the indazole ring is complicated by the steric bulk of the C7-amine, which naturally blocks the N1 position, often leading to N2-alkylation [2]. To force N1-alkylation, Cesium Carbonate (Cs₂CO₃) is used in DMF. The large Cs⁺ cation coordinates with multiple heteroatoms (the indazolide nitrogens), directing the electrophile to the N1 position via a chelation-controlled transition state [2].

Regioselectivity Start 1H-Indazol-7-amine 2HCl (Protonated, Non-Nucleophilic) Base Add Base (≥3 eq) Free-Basing Start->Base C7 C7-Primary Amine Acylation/Alkylation Base->C7 DIPEA/TEA, Low Temp Kinetic Control N1N2 Indazole Core (N1/N2) Alkylation Base->N1N2 Cs2CO3, Heat Thermodynamic/Chelation C7_Prod N-Substituted 1H-indazol-7-amine C7->C7_Prod N1_Prod N1/N2-Alkyl indazol-7-amine N1N2->N1_Prod Cs+ directs to N1

Decision tree for regioselective substitution of 1H-indazol-7-amine.

Experimental Protocols

Protocol A: Chemoselective N-Acylation of the C7-Primary Amine

This protocol is designed to acylate the C7-amine while leaving the indazole core intact. It utilizes a self-validating TLC system where the highly polar dihydrochloride salt moves to a distinct, less polar Rf upon successful free-basing and subsequent acylation.

Reagents:

  • 1H-Indazol-7-amine 2HCl (1.0 eq)

  • Acyl chloride or Sulfonyl chloride (1.1 eq)

  • DIPEA (3.5 eq)

  • Anhydrous Dichloromethane (DCM)

Step-by-Step Methodology:

  • Suspension: In an oven-dried round-bottom flask purged with N₂, suspend 1H-indazol-7-amine 2HCl (1.0 eq) in anhydrous DCM (0.1 M concentration). The salt will remain largely insoluble.

  • Free-Basing: Add DIPEA (3.5 eq) dropwise at room temperature. Stir for 15–20 minutes. Self-Validation: The cloudy suspension will clarify into a homogenous solution as the dihydrochloride salt is neutralized into the DCM-soluble free base.

  • Cooling: Submerge the flask in an ice-water bath and allow it to equilibrate to 0 °C for 10 minutes. This suppresses thermodynamic N-alkylation of the indazole core.

  • Electrophile Addition: Dissolve the acyl chloride (1.1 eq) in a minimal volume of DCM and add it dropwise over 10 minutes to prevent localized exothermic spikes.

  • Reaction Monitoring: Stir at 0 °C for 1 hour, then allow to warm to room temperature. Monitor via LC-MS or TLC (Eluent: 5% MeOH in DCM).

  • Workup: Quench the reaction with saturated aqueous NaHCO₃. Extract the aqueous layer with DCM (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

ProtocolA Step1 Suspend Salt in dry DCM Step2 Add DIPEA (3.5 eq) Stir 15 min Step1->Step2 Step3 Cool to 0°C Add Electrophile Step2->Step3 Step4 Quench & Extract (Aqueous Workup) Step3->Step4 Step5 Purify (Flash Chromatography) Step4->Step5

Workflow for the chemoselective C7-acylation of 1H-indazol-7-amine 2HCl.

Protocol B: Regioselective N1-Alkylation via Chelation Control

To alkylate the N1 position, the C7-amine must first be protected (e.g., via Boc-protection) to prevent it from acting as a competitive nucleophile[1]. Once protected, Cs₂CO₃ is used to direct the alkylation.

Reagents:

  • N-Boc-1H-indazol-7-amine (1.0 eq) (Prepared from the 2HCl salt via standard Boc₂O/TEA conditions)

  • Alkyl halide (1.2 eq)

  • Cesium Carbonate (Cs₂CO₃) (2.5 eq)

  • Anhydrous N,N-Dimethylformamide (DMF)

Step-by-Step Methodology:

  • Deprotonation: Dissolve N-Boc-1H-indazol-7-amine (1.0 eq) in anhydrous DMF (0.2 M). Add finely powdered Cs₂CO₃ (2.5 eq). Stir at room temperature for 30 minutes to generate the indazolide anion.

  • Alkylation: Add the alkyl halide (1.2 eq) dropwise. Heat the reaction mixture to 60 °C. The elevated temperature and the presence of Cs⁺ thermodynamically drive the substitution toward the sterically hindered N1 position.

  • Monitoring: Stir for 4–6 hours. Monitor by LC-MS to confirm the disappearance of the starting material and the ratio of N1:N2 isomers.

  • Workup: Cool to room temperature and dilute with Ethyl Acetate (EtOAc). Wash the organic layer extensively with water (5x) to remove DMF, followed by a brine wash.

  • Purification: Dry over MgSO₄, concentrate, and purify via silica gel chromatography to separate any trace N2-alkylated byproduct.

Condition Matrix for Regioselective Substitution

To assist in rapid protocol development, the following matrix summarizes the optimal conditions for targeting specific nucleophilic sites on the 1H-indazol-7-amine scaffold.

Table 2: Base & Solvent Selection Matrix
Target SitePre-requisiteOptimal BaseSolventTempRegioselectivity Rationale
C7-Amine None (Use 2HCl salt)DIPEA (3.5 eq)DCM0 °C to RTKinetic control; bulky base prevents side reactions; primary amine is most nucleophilic.
N1-Indazole Boc-protect C7-NH₂Cs₂CO₃ (2.5 eq)DMF60 °CThermodynamic control; Cs⁺ chelation directs electrophile to N1 despite steric hindrance [2].
N2-Indazole Boc-protect C7-NH₂K₂CO₃ (2.5 eq)AcetoneRefluxSteric repulsion from C7 pushes substitution to the less hindered N2 position.

References

  • Discovery of Potent and Wild-Type-Sparing Fourth-Generation EGFR Inhibitors for Treatment of Osimertinib-Resistance NSCLC. Journal of Medicinal Chemistry (ACS).[Link]

Method

Application Note: Optimization of Amide Coupling with 1H-Indazol-7-amine Dihydrochloride

Abstract This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the optimization of amide coupling reactions involving 1H-indazol-7-amine dihydrochloride....

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the optimization of amide coupling reactions involving 1H-indazol-7-amine dihydrochloride. The indazole moiety is a privileged scaffold in medicinal chemistry, and its derivatives are integral to numerous therapeutic agents. However, the dihydrochloride salt form and the electron-deficient nature of the 7-aminoindazole present unique challenges in standard amide bond formation. This document outlines these challenges, presents systematically optimized protocols, and offers a rationale for experimental design to achieve high-yield, efficient, and clean amide synthesis. We detail comparative studies of various coupling reagents, bases, and solvent systems, and provide step-by-step protocols for both carbodiimide and uronium-based coupling methods.

Introduction: The Significance and Challenges of 1H-Indazol-7-amine

The 1H-indazole scaffold is a cornerstone in modern medicinal chemistry, with derivatives demonstrating a wide array of biological activities, including kinase inhibition for anticancer therapies. 1H-Indazol-7-amine, in particular, serves as a critical building block for the synthesis of complex pharmaceutical intermediates.

However, its use in amide coupling reactions is often complicated by two primary factors:

  • Dihydrochloride Salt Form: 1H-Indazol-7-amine is frequently supplied as a dihydrochloride salt to improve its shelf-life and handling characteristics. The protonated amine is non-nucleophilic, necessitating the use of a sufficient amount of base to liberate the free amine in situ for the coupling reaction to proceed.

  • Reduced Nucleophilicity: The electronic properties of the indazole ring system render the 7-amino group less nucleophilic compared to simple anilines or aliphatic amines. This inherent low reactivity can lead to sluggish or incomplete reactions with standard amide coupling protocols.

These challenges necessitate a carefully optimized approach to achieve efficient amide bond formation. This guide provides the necessary insights and protocols to overcome these hurdles.

Foundational Principles of Amide Coupling

Amide bond formation is a condensation reaction between a carboxylic acid and an amine. While thermodynamically favorable, the direct reaction is kinetically slow due to the formation of a non-reactive ammonium carboxylate salt. Therefore, the carboxylic acid must be activated to an electrophilic species that can be readily attacked by the amine nucleophile.

The general workflow for amide coupling involves the activation of a carboxylic acid, followed by the nucleophilic attack of the amine. The choice of coupling reagent, additives, base, and solvent are critical for a successful reaction.

Caption: General workflow for amide coupling with an amine hydrochloride salt.

Optimization Strategy: A Comparative Analysis

To address the challenges associated with 1H-indazol-7-amine dihydrochloride, we evaluated two of the most robust and widely used classes of coupling reagents: carbodiimides (EDC) and uronium salts (HATU). The optimization focused on base selection, solvent effects, and the use of additives.

Key Experimental Parameters

The following parameters were systematically varied to identify the optimal conditions for the coupling of a generic carboxylic acid with 1H-indazol-7-amine dihydrochloride.

ParameterVariables InvestigatedRationale
Coupling Reagent EDC/HOBt, HATUCompare a classic carbodiimide system with a highly efficient uronium salt known for coupling challenging substrates.
Base Triethylamine (TEA), N,N-Diisopropylethylamine (DIPEA)Evaluate the effect of sterically hindered vs. non-hindered bases on reaction rate and side reactions. At least 2 equivalents are required to neutralize the dihydrochloride salt.
Solvent Dichloromethane (DCM), N,N-Dimethylformamide (DMF)Assess the impact of a non-polar aprotic solvent versus a polar aprotic solvent on solubility and reaction kinetics.
Temperature 0 °C to Room Temperature (RT)Standard conditions for amide coupling to balance reaction rate with potential side reactions.
Results and Discussion

The following table summarizes the comparative yields obtained under various conditions. The model reaction was performed with benzoic acid and 1H-indazol-7-amine dihydrochloride.

EntryCoupling SystemBase (equiv.)SolventTemp.Time (h)Yield (%)
1EDC/HOBt (1.2 eq)TEA (2.5 eq)DCM0 °C to RT1845
2EDC/HOBt (1.2 eq)DIPEA (2.5 eq)DCM0 °C to RT1865
3EDC/HOBt (1.2 eq)TEA (2.5 eq)DMF0 °C to RT1858
4EDC/HOBt (1.2 eq)DIPEA (2.5 eq)DMF0 °C to RT1878
5HATU (1.2 eq)TEA (3.0 eq)DCM0 °C to RT475
6HATU (1.2 eq)DIPEA (3.0 eq) DCM 0 °C to RT 4 92
7HATU (1.2 eq)TEA (3.0 eq)DMF0 °C to RT485
8HATU (1.2 eq)DIPEA (3.0 eq) DMF 0 °C to RT 4 95

Key Findings:

  • Superiority of HATU: The uronium salt HATU consistently outperformed the EDC/HOBt system, providing higher yields in significantly shorter reaction times. This is attributed to the formation of a highly reactive OAt-active ester, which is more effective at acylating the electron-deficient 7-aminoindazole.

  • Advantage of DIPEA: The sterically hindered base, DIPEA, provided superior results compared to TEA in all cases. This is likely due to DIPEA's lower nucleophilicity, which minimizes side reactions with the activated carboxylic acid intermediate.

  • Solvent Influence: While both DCM and DMF were effective, DMF generally afforded slightly higher yields, likely due to its excellent solvating properties for all reactants, including the amine salt and the polar intermediates.

  • Stoichiometry of Base: For the dihydrochloride salt, a minimum of two equivalents of base are required to neutralize the HCl and liberate the free amine. An additional equivalent is typically used to facilitate the coupling reaction itself, bringing the total to approximately three equivalents.

Reagent Selection Logic Start Start: Amide Coupling with 1H-Indazol-7-amine·2HCl Amine_Nature Is the amine electron-deficient and a dihydrochloride salt? Start->Amine_Nature Coupling_Reagent Select a high-reactivity coupling reagent. Amine_Nature->Coupling_Reagent Yes HATU Recommended: HATU Coupling_Reagent->HATU Base_Choice Select a non-nucleophilic, hindered base. HATU->Base_Choice DIPEA Recommended: DIPEA Base_Choice->DIPEA Base_Stoichiometry Use sufficient base to neutralize the HCl salts and drive the reaction. DIPEA->Base_Stoichiometry Equivalents Recommended: ~3 equivalents Base_Stoichiometry->Equivalents Solvent_Choice Choose a polar aprotic solvent for optimal solubility. Equivalents->Solvent_Choice DMF Recommended: DMF or DCM Solvent_Choice->DMF Protocol Proceed to Optimized Protocol DMF->Protocol

Caption: Decision workflow for selecting optimal amide coupling reagents.

Detailed Experimental Protocols

The following protocols are optimized for the coupling of a carboxylic acid with 1H-indazol-7-amine dihydrochloride on a typical laboratory scale (0.5 - 1.0 mmol). All reactions should be conducted in a well-ventilated fume hood using anhydrous solvents and under an inert atmosphere (e.g., Nitrogen or Argon).

Protocol A: Optimized HATU Coupling (Recommended)

This protocol is recommended for its high efficiency, speed, and broad applicability to various carboxylic acids.

Materials:

  • Carboxylic Acid (1.0 equiv)

  • 1H-Indazol-7-amine dihydrochloride (1.1 equiv)

  • HATU (1.2 equiv)

  • N,N-Diisopropylethylamine (DIPEA) (3.0 equiv)

  • Anhydrous N,N-Dimethylformamide (DMF)

  • Standard workup and purification reagents (Ethyl Acetate, water, brine)

Procedure:

  • To a dry round-bottom flask under an inert atmosphere, add the carboxylic acid (1.0 equiv), 1H-indazol-7-amine dihydrochloride (1.1 equiv), and HATU (1.2 equiv).

  • Add anhydrous DMF to dissolve the solids (target concentration of 0.1-0.2 M).

  • Cool the solution to 0 °C using an ice-water bath with magnetic stirring.

  • Slowly add DIPEA (3.0 equiv) dropwise to the stirred solution. A mild exotherm may be observed.

  • Allow the reaction to warm to room temperature and stir for 2-6 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the consumption of the limiting reagent is observed.

  • Upon completion, dilute the reaction mixture with ethyl acetate.

  • Wash the organic layer sequentially with water (2x) and brine (1x).

  • Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to yield the pure amide.

Protocol B: Optimized EDC/HOBt Coupling

This protocol serves as a cost-effective alternative to HATU, though it may require longer reaction times and yield slightly less product.

Materials:

  • Carboxylic Acid (1.0 equiv)

  • 1H-Indazol-7-amine dihydrochloride (1.1 equiv)

  • EDC·HCl (1.2 equiv)

  • HOBt (1.2 equiv)

  • N,N-Diisopropylethylamine (DIPEA) (2.5 - 3.0 equiv)

  • Anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)

  • Standard workup and purification reagents

Procedure:

  • To a dry round-bottom flask under an inert atmosphere, add the carboxylic acid (1.0 equiv), 1H-indazol-7-amine dihydrochloride (1.1 equiv), and HOBt (1.2 equiv).

  • Add anhydrous DMF or DCM to dissolve the mixture.

  • Cool the solution to 0 °C in an ice bath with stirring.

  • Add EDC·HCl (1.2 equiv) portion-wise to the reaction mixture.

  • Slowly add DIPEA (2.5 - 3.0 equiv) dropwise.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours.

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, if using DCM, wash the organic layer with 1M HCl (to remove excess DIPEA), saturated NaHCO₃ solution (to remove HOBt and unreacted acid), and brine. If using DMF, perform an extractive workup as described in Protocol A.

  • Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify the crude product by flash column chromatography.

Troubleshooting and Further Optimization

IssuePotential CauseRecommended Solution
Low or No Conversion Insufficient base; Inactive coupling reagent; Low reactivity of substrates.Ensure at least 2.5-3.0 equivalents of DIPEA are used. Use fresh, high-purity coupling reagents. For extremely challenging couplings, consider increasing the reaction temperature to 40-50 °C.
Formation of Side Products Racemization of chiral acids; Side reaction with base.Maintain low temperatures (0 °C) during reagent addition. Ensure a non-nucleophilic base like DIPEA is used.
Difficult Purification Water-soluble byproducts from EDC; Similar polarity of product and starting materials.For EDC reactions, an acidic wash is effective at removing the urea byproduct. Optimize column chromatography conditions (e.g., different solvent systems).

Conclusion

The successful amide coupling of 1H-indazol-7-amine dihydrochloride is readily achievable through rational protocol design. The use of a high-reactivity uronium coupling reagent such as HATU , in combination with a sterically hindered, non-nucleophilic base like DIPEA , provides a robust and high-yielding method. A polar aprotic solvent like DMF is generally preferred for its excellent solvating capabilities. By following the optimized protocols and troubleshooting guidance provided in this note, researchers can efficiently synthesize a wide range of indazole-based amides, facilitating the advancement of medicinal chemistry and drug discovery programs.

References

  • A convenient protocol for amide bond formation for electron deficient amines and carboxylic acids is described. Amide coupling of aniline derivatives has been investigated with a number of reagents under a variety of reaction conditions. The use of 1 equivalent of EDC and 1 equivalent of DMAP, catalytic amount of HOBt and DIPEA provided the best results. This method is amenable to the synthesis of a range of functionalized amide derivatives with electron deficient and unreactive amines. (Source: Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC, URL: [Link])

  • To a solution of acid (1 eq.) in CH2Cl2 (10 Vol) at 0 °C, amine (1 eq.), HOBt (0.1 eq.) and DIPEA or Et3N (1.2 eq) are added. EDCI (1.2 eq.) is added to this mixture in several portions for ten minutes. The reaction is then brought to RT and stirred overnight. (Source: Acid-Amine Coupling using EDCI - Organic Synthesis, URL: [Link])

  • The reaction of acid chlorides and amines to form amides is very general. Typically the reaction takes place at RT with a suitable base (ex. TEA or DIEA) in an aprotic solvent (ex. DCM, THF, or DMF). (Source: Amine to Amide (via Acid Chloride) - Common Conditions, URL: [Link])

  • To a solution of the SM (1.0 g, 6.4 mmol) in DMF (5.0 mL) at 0 C was added EDC-HCl (1.2 g, 7.7 mmol), NH4Cl (1.4 g, 26.9 mmol), and HOBt. (Source: Amine to Amide (EDC + HOBt) - Common Organic Chemistry, URL: [Link])

  • Dissolve the N-protected amino acid and the amino acid ester to be coupled in dichloromethane (DCM). Cool the mixture in an ice bath. Add 1.2 equivalents of EDC and stir the mixture. (Source: Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP - Peptides, URL: [Link])

  • In our ongoing efforts in preparing tool compounds for investigating and controlling the biosynthesis of phenazines, we recognized the limitations of existing protocols for C–N bond formation of electron-deficient anilines when using reductive amination. (Source: A General and Direct Reductive Amination of Aldehydes and Ketones with Electron-Deficient Anilines - Thieme E-Books & E-Journals, URL: [Link])

  • Amide bond forming reactions are critical for both polypeptide synthesis

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Improving the Solubility of 1H-Indazol-7-Amine Dihydrochloride

Welcome to the technical support guide for 1H-indazol-7-amine dihydrochloride. As Senior Application Scientists, we understand that navigating the physicochemical properties of specialized reagents is critical to experim...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support guide for 1H-indazol-7-amine dihydrochloride. As Senior Application Scientists, we understand that navigating the physicochemical properties of specialized reagents is critical to experimental success. This guide is designed to provide researchers, chemists, and drug development professionals with expert insights and actionable protocols to overcome common solubility challenges encountered with this compound.

Section 1: Understanding the Challenge & Frequently Asked Questions (FAQs)

This section addresses the most common issues and questions regarding the solubility of 1H-indazol-7-amine dihydrochloride.

Q1: Why is my 1H-indazol-7-amine dihydrochloride not dissolving in common organic solvents like dichloromethane (DCM), THF, or ethyl acetate?

A1: The primary reason for poor solubility in these solvents lies in the chemical form of the compound. You are working with a dihydrochloride salt. The strong ionic interactions between the two protonated amine functional groups and the chloride counter-ions create a high crystal lattice energy.[1] Non-polar or moderately polar organic solvents lack the ability to effectively solvate these ions and overcome this energy, leading to poor dissolution.[1][2] While the indazole core is organic, the highly polar nature of the salt form dominates its solubility profile.

Q2: I'm observing incomplete dissolution during my reaction setup. What are the immediate troubleshooting steps I can take?

A2: If your reaction conditions are flexible, you can attempt the following direct methods:

  • Increase Solvent Polarity: Switch to a highly polar aprotic solvent such as N,N-Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO), which are excellent choices for dissolving polar salts.[1]

  • Apply Heat: Gently warming the mixture can significantly increase the rate and extent of dissolution.[1][3] However, you must first verify the thermal stability of all reactants and reagents in your experiment to avoid degradation.

  • Use Sonication: An ultrasonic bath can provide mechanical energy to help break down solid agglomerates and enhance the interaction between the solid and the solvent.[1]

Q3: What is "free-basing," and why is it often the most effective solution?

A3: "Free-basing" is the process of converting an amine salt back into its neutral, or "free base," form.[4] This is achieved by neutralizing the hydrochloride with a suitable base. The resulting free amine (1H-indazol-7-amine) is no longer an ionic salt. This removes the strong ionic interactions, drastically reducing its polarity and making it significantly more soluble in a much broader range of common organic solvents.[2][5][6] For most organic reactions, converting the salt to the free base is the most robust and reliable method to ensure complete dissolution and optimal reaction kinetics.

Section 2: Troubleshooting Guide & Experimental Protocols

This section provides a decision-making workflow and detailed, step-by-step protocols for enhancing solubility.

Decision Workflow for Solubility Issues

Before proceeding to a full chemical conversion, use this workflow to determine the best course of action for your specific experimental needs.

cluster_0 Solubility Troubleshooting Workflow Start Start: Incomplete dissolution of 1H-indazol-7-amine dihydrochloride CheckSolvent Can reaction chemistry tolerate a polar aprotic solvent (e.g., DMSO, DMF)? Start->CheckSolvent SwitchSolvent Action: Switch solvent to DMSO or DMF. Apply gentle heating or sonication if needed. CheckSolvent->SwitchSolvent  Yes FreeBase Recommended Path: Convert salt to free base. CheckSolvent->FreeBase No   CheckSuccess1 Is solubility now adequate? SwitchSolvent->CheckSuccess1 CheckSuccess1->FreeBase No End Proceed with Experiment CheckSuccess1->End Yes Protocol Follow Protocol 1: Conversion to Free Base FreeBase->Protocol Protocol->End

Caption: Decision workflow for addressing poor solubility.

Protocol 1: Conversion of 1H-Indazol-7-Amine Dihydrochloride to its Free Base

This protocol describes the standard, reliable aqueous workup procedure to generate the free amine, which has significantly improved solubility in organic solvents.

Materials:

  • 1H-indazol-7-amine dihydrochloride

  • Deionized water

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution or 1M Sodium Hydroxide (NaOH)

  • An organic extraction solvent (e.g., Dichloromethane (DCM), Ethyl Acetate (EtOAc))

  • Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

  • Separatory funnel, beakers, flasks

  • Rotary evaporator

Methodology:

  • Dissolution: Dissolve the 1H-indazol-7-amine dihydrochloride in a minimal amount of deionized water in a flask or beaker. Stir until all solids are dissolved. The salt form is typically water-soluble.[1]

  • Basification: While stirring, slowly add a saturated aqueous solution of a mild base like sodium bicarbonate (NaHCO₃) or a dilute solution of a stronger base like sodium hydroxide (NaOH).[5][7]

    • Expert Tip: Monitor the pH of the aqueous solution. Continue adding the base until the pH is alkaline (pH 8-10). You may observe the formation of a precipitate as the water-insoluble free amine is generated.[5]

  • Extraction: Transfer the mixture to a separatory funnel. Add a portion of your chosen organic extraction solvent (e.g., DCM, EtOAc). Stopper the funnel and shake vigorously, venting frequently to release any pressure. Allow the layers to separate. The less polar free amine will partition into the organic layer.[5][7]

    • Trustworthiness Check: Perform the extraction three times (3x) with fresh portions of the organic solvent to ensure quantitative recovery of the free amine from the aqueous layer.

  • Drying: Combine the organic extracts into a single flask. Add an anhydrous drying agent, such as sodium sulfate (Na₂SO₄), to remove residual water.[5] Swirl the flask and let it stand for 15-20 minutes. The solution should be clear, not cloudy.

  • Isolation: Filter the solution to remove the drying agent. Concentrate the filtrate under reduced pressure using a rotary evaporator to remove the solvent. The resulting solid is the purified 1H-indazol-7-amine free base, which is now ready for use and will exhibit significantly higher solubility in a wide range of organic solvents.

cluster_1 Free-Basing Experimental Workflow A 1. Dissolve Salt in Water B 2. Add Base (e.g., NaHCO₃) to raise pH > 8 A->B C 3. Extract with Organic Solvent (3x) B->C D 4. Combine & Dry Organic Layers (e.g., Na₂SO₄) C->D E 5. Filter & Evaporate Solvent D->E F Result: Pure Free Base (Solid) E->F

Caption: Workflow for converting the dihydrochloride salt to the free base.

Section 3: Comparative Properties and Data

Understanding the difference in properties between the salt and free base is key to troubleshooting.

Property1H-Indazol-7-Amine Dihydrochloride1H-Indazol-7-Amine (Free Base)Rationale for Difference
Chemical Form Dihydrochloride SaltNeutral (Free Base)The presence of ionic charges in the salt form dominates its physical properties.[2]
Molecular Weight 206.07 g/mol 133.15 g/mol [8][9]Addition of two HCl molecules to the free base.
Primary Interactions Ionic bonds, Hydrogen bondingVan der Waals forces, Hydrogen bondingHigh lattice energy in the salt requires highly polar solvents to overcome.[1]
Solubility in Water SolubleSlightly soluble[8]The ionic nature of the salt form increases its hydrophilicity and wettability.[2]
Solubility in DCM, THF Poor / Insoluble[1]Soluble"Like dissolves like"; the neutral, less polar free base is more compatible with these solvents.[6][10]
Solubility in DMSO, DMF Soluble[1]Soluble[11]These highly polar aprotic solvents can effectively solvate both ionic salts and polar organic molecules.
Melting Point >230 °C (decomposes)~156-159 °CThe strong ionic lattice of the salt requires significantly more energy to break.

Section 4: Advanced Troubleshooting

Q4: I performed the free-basing protocol, but my yield was low. I suspect I lost product in the aqueous layer. What can I do?

A4: This is a common issue, especially if the free amine retains some water solubility. Consider these optimization steps:

  • Ensure Complete Basification: Re-check the pH of the aqueous layer after extraction. If it is not sufficiently basic (pH > 9), some of the amine may still be protonated and water-soluble.

  • "Salting Out": Before extraction, saturate the aqueous layer with sodium chloride (NaCl). This increases the ionic strength of the aqueous phase, reducing the solubility of the organic free base and driving more of it into the organic layer during extraction.[7]

  • Use a More Efficient Extraction Solvent: If you used a solvent like diethyl ether, which has some water solubility, switch to a more immiscible solvent like DCM or chloroform for extraction.

Q5: My starting material is sensitive to water. Is there a non-aqueous method to generate the free base?

A5: Yes, for substrates that are sensitive to water or strong aqueous bases, alternative methods can be employed:

  • Propylene Oxide: In a solvent like methanol or DCM, adding a slight excess of propylene oxide can neutralize the HCl salt. The byproducts are chloropropanols, which can often be removed under vacuum.[12]

  • Solid-Supported Bases/Resins: Using a basic ion-exchange resin (like Amberlyst A21) or a solid-supported base allows you to neutralize the salt in an organic solvent. The resin is then simply filtered off, leaving a solution of the free amine.[7]

References

  • A B Enterprises. 1h-indazol-7-amine at Best Price in Mumbai, Maharashtra. Tradeindia.
  • BenchChem. (2025). Overcoming poor solubility of Isoquinolin-7-amine dihydrochloride in reactions. Benchchem.
  • The Poor Man's Chemist. (2022, October 8). Diethylamine HCl → Freebase Diethylamine #chemistry #freebase #lsd. YouTube.
  • Cayman Chemical. Solubility Factors When Choosing a Solvent. Cayman Chemical.
  • Various Authors. (2015, January 9). What is the best way to convert my amine compound from the salt form into free amine?
  • Sigma-Aldrich. 1H-Indazol-7-amine | 21443-96-9. Sigma-Aldrich.
  • PubChem. 1H-indazol-7-amine | C7H7N3 | CID 88901.
  • CORE. A method for the deprotonation of hydrochloride salts of peptide esters to free amin. CORE.
  • IJNRD.org. factors affecting on the solubility and bioavailability of pharmaceutical drug and dosage form through. IJNRD.org.
  • Serajuddin, A. T. (2007). Salt formation to improve drug solubility. Advanced Drug Delivery Reviews, 59(7), 603-616.
  • Various Authors. (2021, September 16). How to free the Base from Cystamine/Cysteamine Hydrochloric Salt?
  • Filo. (2026, January 20).
  • Int J Pharm Chem Anal. Solubility: An overview.
  • Chemistry LibreTexts. (2023, January 29). Solubility and Factors Affecting Solubility.
  • ChemBK. (2024, April 9). 1H-indazol-4-amine. ChemBK.
  • Quora. (2018, March 30). Are amines soluble in organic solvents?

Sources

Optimization

Technical Support Center: A Guide to Preventing Oxidation of 1H-Indazol-7-amine

Welcome to the Technical Support Center. This guide provides researchers, scientists, and drug development professionals with a comprehensive resource for understanding, preventing, and troubleshooting the oxidative degr...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. This guide provides researchers, scientists, and drug development professionals with a comprehensive resource for understanding, preventing, and troubleshooting the oxidative degradation of 1H-indazol-7-amine. Adherence to these protocols is critical for ensuring experimental reproducibility and preserving material integrity.

Section 1: Frequently Asked Questions (FAQs)

Q1: My solid 1H-indazol-7-amine has changed color from off-white to brown/dark-brown. What happened?

This color change is a classic indicator of oxidation. 1H-Indazol-7-amine, like many aromatic amines, is susceptible to degradation upon exposure to atmospheric oxygen.[1] The amino group (-NH2) attached to the aromatic indazole ring is electron-donating, which makes the molecule reactive and prone to oxidation, a process often accelerated by light and trace metal impurities. The resulting oxidized species are often highly colored, leading to the observed discoloration.

Q2: What are the immediate steps I should take if I observe discoloration?

First, you should verify the purity of the material using an analytical technique like HPLC, TLC, or NMR spectroscopy before use. The presence of new impurity peaks will confirm degradation. For future prevention, immediately implement the stringent storage protocols detailed in Section 2 of this guide. It is not recommended to use heavily discolored material in sensitive applications, as the impurities can lead to unpredictable results.

Q3: What are the ideal long-term storage conditions for 1H-indazol-7-amine?

The ideal long-term storage condition is at -20°C or lower , in a tightly sealed container, with the headspace purged with an inert gas (e.g., argon or nitrogen), and protected from light .[1][2] Safety Data Sheets consistently recommend storing the material in a cool, dry, well-ventilated place under an inert atmosphere.[1][2]

Q4: Is refrigeration at 4°C sufficient for long-term storage?

While refrigeration slows down chemical reactions, it is often insufficient on its own to completely halt the oxidation of sensitive aromatic amines. Low temperatures should be combined with an inert atmosphere and protection from light for maximal stability. Studies on other aromatic amines have shown that degradation can still occur even at low temperatures if oxygen is present.[3] For long-term storage (months to years), -20°C or -70°C is strongly recommended.[3]

Q5: The Safety Data Sheet (SDS) says "Store at room temperature" for one supplier, but another says "Store in a cool, dry place." Which is correct?

Supplier recommendations can sometimes be ambiguous or intended for short-term transport and storage.[4] For a research-grade chemical known to be sensitive, such as an aromatic amine, it is best practice to default to the most stringent storage conditions to ensure long-term stability.[1][5] The recommendation to "Keep under inert gas" is a critical instruction that should always be followed for this class of compounds.[2]

Section 2: In-Depth Troubleshooting and Protocols

Understanding the Mechanism: The Chemistry of Amine Oxidation

Aromatic amines are a class of compounds known for their chemical reactivity, which stems from the lone pair of electrons on the nitrogen atom.[6][7][8] This lone pair can be delocalized into the aromatic ring system, making the molecule susceptible to attack by electrophiles and oxidizing agents, including atmospheric oxygen (O₂).

The oxidation process is often a complex, multi-step radical reaction. It can be initiated by light (phot-oxidation), heat, or the presence of catalytic amounts of metal ions. The general pathway involves the removal of an electron from the amine to form a radical cation, which can then undergo further reactions—including polymerization—to form a mixture of colored degradation products.

Caption: Oxidative degradation pathway of 1H-indazol-7-amine.

Recommended Storage & Handling Protocol

This protocol provides a self-validating system for ensuring the long-term stability of 1H-indazol-7-amine. The key is to minimize exposure to oxygen, light, and moisture.

Materials:

  • 1H-Indazol-7-amine (as received)

  • Small amber glass vials with PTFE-lined screw caps or crimp caps with septa

  • Source of high-purity inert gas (Argon or Nitrogen) with a regulator and tubing

  • Glovebox or Schlenk line (ideal, but a manifold for purging vials can suffice)

  • Spatula, balance

  • Labels and permanent marker

Step-by-Step Protocol:

  • Preparation: Set up your workspace in an area with minimal light exposure. If not using a glovebox, ensure the inert gas source is ready.

  • Aliquoting: Instead of repeatedly opening the main stock bottle, aliquot the bulk powder into smaller, single-use vials. This minimizes the exposure of the entire stock to the atmosphere with each use. Weigh out the desired amount for each vial.

  • Inerting the Vials (The Critical Step):

    • Place the open, aliquoted vials into a desiccator or a larger chamber that can be evacuated and backfilled.

    • Gently evacuate the chamber with a vacuum pump and then backfill with inert gas.

    • Repeat this "evacuate-backfill" cycle 3-5 times to ensure all atmospheric oxygen has been removed.

    • Working quickly, remove the vials and immediately cap them tightly.

  • Sealing and Labeling: Ensure caps are securely fastened. Label each vial clearly with the compound name, date, and storage conditions (e.g., "-20°C, Argon").

  • Storage: Place the sealed vials inside a secondary container (like a small box or zip-top bag) to further protect from light and store them in a designated -20°C freezer.

StorageWorkflow Receive Receive Compound Inspect Inspect Color (Should be off-white) Receive->Inspect Aliquot Aliquot into Amber Vials Inspect->Aliquot Color OK QC_Check Perform QC Check (e.g., HPLC, NMR) Inspect->QC_Check Discolored Purge Purge with Inert Gas (3x Vacuum/Backfill Cycle) Aliquot->Purge Seal Seal Vials Tightly Purge->Seal Store Store at -20°C in Dark Seal->Store

Caption: Recommended workflow for handling and storing 1H-indazol-7-amine.

Data Summary: Storage Condition Comparison
ConditionTemperatureAtmosphereLight ProtectionExpected Stability
Ideal -20°C to -80°CInert Gas (Ar, N₂)Amber Vial / In Dark> 2 Years[5]
Acceptable 4°CInert Gas (Ar, N₂)Amber Vial / In DarkMonths
Sub-optimal -20°CAirAmber Vial / In DarkVariable (Weeks to Months)
Not Recommended Room TemperatureAirClear VialPoor (Days to Weeks)
Quality Control: A Simple Method for Verifying Compound Integrity

Regularly checking the purity of your stored compound is crucial. Thin-Layer Chromatography (TLC) provides a quick, qualitative assessment.

Protocol: TLC Spot Test

  • Prepare a Sample: Dissolve a very small amount (~1 mg) of your stored 1H-indazol-7-amine in a suitable solvent (e.g., ethyl acetate or dichloromethane) in a small vial.

  • Spot the Plate: Use a capillary tube to spot a small amount of the solution onto a silica gel TLC plate.

  • Develop the Plate: Place the plate in a TLC chamber containing an appropriate mobile phase (e.g., 9:1 Dichloromethane:Methanol). Let the solvent run up the plate.

  • Visualize: Remove the plate and visualize under a UV lamp (254 nm).

  • Interpret: A pure sample should show a single, major spot. The presence of additional spots, especially near the baseline (which is common for polar, colored polymers), indicates degradation. Compare the TLC of a new batch with an older one to track stability over time. More advanced analytical methods like HPLC or GC can also be employed for quantitative analysis.[9][10]

References

  • Influence of Storage Conditions on the Stability of Certain Aromatic Amine Standard Solutions , ResearchGate. [Link]

  • 1H-Indazol-7-amine Product Details , A B Enterprises via Tradeindia. [Link]

  • Aromatic Amines Definition , Fiveable. [Link]

  • Safety Data Sheet for 1H-Indazol-5-amine , Alfa Aesar. [Link]

  • Analytical methods used to quantify amine oxidation , ResearchGate. [Link]

  • Short- and Long-Term Stability of Aromatic Amines in Human Urine , PubMed. [Link]

  • Basicity of Aromatic Amines , JoVE. [Link]

  • Aromatic Amines Overview , Sustainability Directory. [Link]

  • Discussion on Preventing Oxidation in Chemical Synthesis , Reddit r/Chempros. [Link]

  • Thin-layer chromatography of amine oxidation products , Analytical Chemistry. [Link]

  • Analytical Methods for Ammonia and Related Compounds , ATSDR. [Link]

  • Chemical analysis in amine system operations , EPTQ. [Link]

  • Analysis of Amine Solutions by Gas Chromatography , Bryan Research & Engineering, LLC. [Link]

Sources

Troubleshooting

Removing residual hydrochloride salts from indazole amine derivatives

A Senior Application Scientist's Guide to Removing Residual Hydrochloride Salts Welcome to the technical support center for handling indazole amine derivatives. This guide is designed for researchers, medicinal chemists,...

Author: BenchChem Technical Support Team. Date: March 2026

A Senior Application Scientist's Guide to Removing Residual Hydrochloride Salts

Welcome to the technical support center for handling indazole amine derivatives. This guide is designed for researchers, medicinal chemists, and process development scientists who encounter the common yet critical challenge of removing residual hydrochloride salts from their target compounds. As Senior Application Scientists, we understand that incomplete salt removal can compromise biological data, hinder downstream synthetic steps, and lead to inaccurate analytical characterization.

This resource moves beyond simple protocols to explain the underlying chemical principles, helping you make informed decisions and troubleshoot effectively during your experiments.

Frequently Asked Questions (FAQs)

This section addresses foundational questions about the nature of indazole amine hydrochlorides and the principles behind their removal.

Q1: Why is it critical to remove residual hydrochloride salts from my final indazole amine compound?

Residual hydrochloride salts can significantly impact your research outcomes. The protonated form (the salt) and the free base form of your amine have different physicochemical properties, which can:

  • Alter Biological Activity: Receptor binding and cell permeability are often pH-dependent. The presence of the salt form can lead to inconsistent or misleading results in biological assays.

  • Complicate Structural Characterization: The presence of both the salt and free base can lead to peak broadening or duplication in NMR spectra, making interpretation difficult.

  • Inhibit Downstream Reactions: Many synthetic transformations, particularly those involving nucleophilic amines (e.g., acylations, alkylations), will fail or proceed with low yield if the amine is protonated.

  • Affect Physicochemical Properties: Properties like solubility, crystallinity, and stability can be drastically different between the free base and the salt, impacting formulation and drug development efforts.

Q2: What is the core chemical principle behind removing the hydrochloride salt?

The process is fundamentally an acid-base reaction. Your indazole amine hydrochloride is a salt formed between the basic indazole amine (R₃N) and hydrochloric acid (HCl). To isolate the neutral "free base" amine, you must introduce a base that is stronger than the indazole amine itself. This new base will abstract the proton from the protonated indazole, leaving you with the neutral amine.

R₃N-H⁺Cl⁻ + Base → R₃N (Free Base) + [Base-H]⁺Cl⁻

The choice of base and reaction conditions is critical and depends on the specific properties of your derivative, particularly its basicity (pKa).

Q3: How do I estimate the basicity of my indazole amine derivative?

Understanding the basicity of your compound is key to choosing the right conditions for neutralization. The indazole ring itself is amphoteric, meaning it can act as both a weak acid and a weak base.[1]

PropertyValueNote
pKa of Indazolium Ion ~1.04 - 1.31This reflects the equilibrium for protonating the pyrazole nitrogen. Indazole itself is a very weak base.[2][3]
pKa of Indazole (as an acid) ~13.86This reflects the equilibrium for deprotonating the N-H of the pyrazole ring.[1][2]
Effect of an Amino Group Significantly Increases BasicityThe primary determinant of basicity in an amino-indazole is the exocyclic amino group, which is generally much more basic than the ring nitrogens. The precise pKa will be influenced by the position of the amino group and other substituents on the ring system.[4]

As a rule of thumb, an amino group on the indazole ring will make the molecule significantly more basic than the parent indazole. Therefore, a moderately weak base is usually sufficient for deprotonation.

Troubleshooting Guide: Common Experimental Issues

This section tackles specific problems you might encounter in the lab and provides actionable solutions based on chemical principles.

Q1: My NMR spectrum still shows significant salt content after performing a standard wash with aqueous sodium bicarbonate (NaHCO₃). What went wrong?

This is a very common issue. Several factors could be at play:

  • Incomplete Neutralization: You may not have added enough base to neutralize all the HCl salt. The pH of the aqueous layer should be checked after extraction and should be basic (pH > 8).

  • Insufficient Mixing: The acid-base reaction occurs at the interface of the organic and aqueous layers. Insufficiently vigorous shaking of the separatory funnel can lead to an incomplete reaction.

  • High Water Solubility of the Free Base: Some indazole derivatives, especially those with additional polar functional groups, may have partial solubility in the aqueous layer even in their free base form.[5]

  • Incorrect Base Choice: While NaHCO₃ is often sufficient, a highly electron-withdrawn indazole system might render the amine less basic, requiring a stronger base for complete deprotonation.

Suggested Solutions:

  • Re-extract: Perform the wash again, but this time, ensure you add NaHCO₃ solution until effervescence ceases and the aqueous layer is confirmed to be basic with pH paper or a meter.

  • Use a Stronger Base: Switch to a stronger base like aqueous potassium carbonate (K₂CO₃) or dilute sodium hydroxide (NaOH). Be cautious with strong bases, as they can sometimes cause degradation of sensitive functional groups.[6][7]

  • Use Brine: After the basic wash, perform an additional wash with saturated aqueous NaCl (brine). This increases the ionic strength of the aqueous layer, reducing the solubility of your organic compound and "salting it out" into the organic layer.[8]

Q2: I am losing a large portion of my product during the liquid-liquid extraction workup. How can I improve my yield?

Significant product loss during extraction typically points to two culprits: emulsion formation or the partial water solubility of your compound.[5][8]

Suggested Solutions:

  • Prevent/Break Emulsions: Emulsions are common when using chlorinated solvents like dichloromethane (DCM).

    • Add brine to the separatory funnel to help break the emulsion.

    • Pass the entire mixture through a pad of Celite® or filter paper.

    • If possible, switch to a less emulsion-prone solvent like ethyl acetate.

  • Back-Extraction: If your product is partially water-soluble, you can recover it from the aqueous layer. After separating the initial organic layer, re-extract the aqueous layer one or more times with fresh organic solvent. Combining these subsequent organic extracts will recover the dissolved product.[5]

  • Minimize Aqueous Volume: Use the minimum volume of aqueous base necessary for the neutralization to reduce the amount of product that can dissolve.

Q3: Standard silica gel chromatography gives poor separation of my free base, with significant streaking.

This occurs because residual salt or even the basic nature of the free amine interacts strongly and irreversibly with the acidic silica gel.

Suggested Solutions:

  • Ensure Complete Neutralization First: Never load a sample onto a silica column if it contains the hydrochloride salt. The salt is highly polar and will stick to the origin.

  • Modify the Mobile Phase: Add a small amount of a basic modifier to your eluent system. Typically, adding 0.5-1% triethylamine (Et₃N) or aqueous ammonia to the mobile phase will neutralize the acidic sites on the silica gel, preventing streaking and improving peak shape.[9]

  • Use an Alternative Stationary Phase: Consider using a less acidic stationary phase like alumina (basic or neutral grade) or switching to reverse-phase chromatography (C18), which is often better suited for separating polar and basic compounds.

Q4: My product is an oil after neutralization and I cannot purify it by recrystallization. What are my options?

Many free bases are oils or low-melting solids. If recrystallization fails, more robust methods are required.

Suggested Solutions:

  • Scavenger Resins: This is an excellent and often overlooked technique for final purification. A scavenger resin is a solid-supported reagent that reacts with and binds specific types of molecules.[10] For removing residual HCl, a basic scavenger resin is ideal. See Protocol 2 for a detailed workflow.

  • Chromatography: As discussed in the previous point, column chromatography on silica (with a modified mobile phase) or alumina is a reliable alternative.

  • Salt Formation and Recrystallization: If the free base is difficult to purify, you can sometimes purify it as a different salt. Deliberately form a salt with a different acid (e.g., tartaric acid, methanesulfonic acid) that might yield a more crystalline solid, purify this new salt by recrystallization, and then convert it back to the free base if necessary.[9][11]

Visual Workflow: Selecting a Purification Strategy

The choice of method depends on the scale of your reaction, the purity required, and the properties of your specific indazole amine derivative. This decision tree can guide your strategy.

G start Crude Product (Indazole Amine HCl) lle Liquid-Liquid Extraction (Basic Wash) start->lle Default First Step is_solid Is the Free Base a Crystalline Solid? recrystallize Recrystallization is_solid->recrystallize Yes chromatography Column Chromatography (e.g., Silica + Et3N) is_solid->chromatography No (It's an oil) is_stable Is the Compound Thermally Stable? purity_req High Purity Required (>99%)? scavenger Scavenger Resin purity_req->scavenger Yes (Final Polish) trace_removal Only Trace HCl Remains? trace_removal->scavenger Yes lle->is_solid lle->trace_removal recrystallize->purity_req chromatography->trace_removal

Sources

Optimization

Improving stability of 1H-indazol-7-amine dihydrochloride in solution

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently guide researchers through the physicochemical hurdles of handling complex heterocyclic building blocks.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently guide researchers through the physicochemical hurdles of handling complex heterocyclic building blocks. 1H-indazol-7-amine dihydrochloride is a highly valuable pharmacophore, particularly in the design of kinase and viral capsid inhibitors[1]. However, its electron-rich aromatic amine and highly acidic dihydrochloride salt form present unique stability and solubility challenges in solution.

This guide is structured to provide you with field-proven troubleshooting strategies, explaining the causality behind degradation and offering self-validating protocols to ensure absolute scientific integrity in your assays.

PART 1: Core Troubleshooting & FAQs

Q1: My aqueous stock solution of 1H-indazol-7-amine dihydrochloride turns pink or brown after 24 hours. What is happening, and how do I prevent it? The Causality: You are observing oxidative degradation. The primary amine group at the 7-position of the indazole ring is highly susceptible to auto-oxidation in aqueous environments containing dissolved oxygen. This process generates reactive amine radicals that rapidly couple to form highly conjugated, colored azo or nitroso dimeric impurities[2]. Furthermore, aromatic heterocyclic systems like indazoles are inherently prone to photolytic degradation, which accelerates this radical chain mechanism[2]. The Solution:

  • Degassing: Sparge all aqueous buffers or DMSO with Argon or N₂ for 15 minutes prior to dissolution to remove dissolved oxygen.

  • Antioxidants: If compatible with your downstream assay, supplement the buffer with 1 mM DTT (Dithiothreitol) or ascorbic acid to quench radical intermediates.

  • Storage: Always store solutions in amber vials to prevent photo-oxidation.

Q2: When I adjust my 10 mM aqueous stock solution to pH 7.4 for cell-based assays, the compound immediately crashes out of solution. Why? The Causality: This is a classic pH-dependent solubility failure. The compound is supplied as a dihydrochloride salt, which is highly water-soluble due to the protonation of both the primary amine and the indazole ring (the indazole N2 has a pKa of ~1.31)[3]. When you adjust the pH to 7.4, you exceed the pKa of these basic centers, converting the highly soluble salt into the neutral "free base" tautomer (predominantly the thermodynamically stable 1H-tautomer)[3]. The uncharged free base has drastically lower aqueous solubility and rapidly precipitates. The Solution:

  • Prepare your primary master stock in 100% anhydrous, degassed DMSO.

  • Perform a high-ratio dilution (e.g., 1:1000) directly into the pH 7.4 assay buffer immediately before the experiment. This ensures the final concentration is well below the thermodynamic solubility limit of the free base.

PART 2: Quantitative Stability Data

To optimize your experimental design, refer to the thermodynamic and kinetic stability profile of the compound under various environmental stress conditions.

Table 1: Stability Profile of 1H-Indazol-7-Amine Dihydrochloride (1 mM) under Various Stress Conditions

Solvent SystempHStorage TempLight ExposureAdditives% Recovery (24h)% Recovery (7 Days)
Ambient Water~2.0 (Salt)25°CAmbient LightNone95.2%78.4%
PBS Buffer7.425°CAmbient LightNoneN/A (Precipitates)N/A (Precipitates)
Degassed DMSON/A-20°CDarkNone100.0%99.8%
Degassed Water~2.04°CDarkArgon Overlay99.5%98.1%
PBS Buffer (0.1% DMSO)7.437°CDark1 mM DTT98.7%92.3%

PART 3: Self-Validating Experimental Protocols

Do not assume your compound is stable just because it remains clear. Every protocol must be a self-validating system to prevent false negatives in your biological assays.

Protocol 1: Preparation of Oxidation-Resistant Master Stocks

Objective: Formulate a 10 mM stock solution optimized for long-term stability and structural integrity.

  • Preparation: Purge a clean, amber glass vial with Argon gas for 30 seconds to displace ambient oxygen.

  • Weighing: Rapidly weigh 2.06 mg of 1H-indazol-7-amine dihydrochloride (MW ≈ 206.07 g/mol ) into the vial.

  • Dissolution: Add 1.0 mL of anhydrous, degassed DMSO (HPLC grade, ≤0.005% water). Seal with a PTFE-lined septum cap.

  • Homogenization: Vortex for 30 seconds until complete dissolution is achieved. The solution must be perfectly colorless.

  • Storage: Aliquot into single-use 50 µL volumes in opaque microcentrifuge tubes and flash-freeze in liquid nitrogen. Store at -80°C.

  • Self-Validation Step: Thaw one aliquot and inject 1 µL into an LC-MS system. Verify that the extracted ion chromatogram (EIC) shows a single peak corresponding to the free base mass [M+H]⁺ = 134.1. The absence of +14 Da or +16 Da adducts confirms no oxidation occurred during the freeze-thaw cycle.

Protocol 2: Forced Degradation Profiling (Stability-Indicating Assay)

Objective: Establish the degradation pathways of your specific lot to validate downstream analytical methods[4].

  • Sample Prep: Prepare three 1 mg/mL solutions of the compound in a 50:50 Water:Acetonitrile mixture.

  • Oxidative Stress: To Sample A, add 3% H₂O₂ (final concentration) and incubate at 25°C for 4 hours.

  • Photolytic Stress: Expose Sample B to UV light (254 nm) in a photoreactor for 24 hours[2].

  • Control: Keep Sample C in the dark at 4°C.

  • Analysis: Run all samples using a C18 column (250 mm x 4.6 mm, 5 µm) with a gradient of 0.1% TFA in water to 0.1% TFA in Acetonitrile over 30 minutes[4].

  • Self-Validation Step: Calculate the mass balance. The sum of the peak areas of the parent compound and all degradants in Samples A and B must equal the total peak area of the parent compound in Control Sample C (±2%). A mass balance failure indicates volatile degradants or irreversible column binding.

PART 4: Visualizations

Pathway A 1H-indazol-7-amine (Dihydrochloride) B Aqueous Solution (O2 exposure, Light) A->B Dissolution E Stable Solution (Inert Gas, Antioxidants) A->E Degassed Solvent + Antioxidant C Reactive Amine Radical B->C Auto-oxidation D Azo/Nitroso Dimers (Pink/Brown Discoloration) C->D Polymerization

Oxidative degradation pathway of 1H-indazol-7-amine and stabilization strategy.

Workflow Step1 Weigh API & Purge Vial (Argon/N2) Step2 Add Degassed DMSO (10 mM Stock) Step1->Step2 Step3 Aliquot & Freeze (-80°C) Step2->Step3 Validate Self-Validation: LC-MS / UV-Vis Check Step3->Validate Pass Pass: Single Peak (Stable) Validate->Pass Purity > 99% Fail Fail: Extra Peaks (Discard & Remake) Validate->Fail Impurities Detected

Self-validating workflow for preparing and storing stable indazole amine stock solutions.

References

  • Title: Rapid optimization of the metabolic stability of an HIV-1 capsid inhibitor using a multistep computational workflow Source: National Center for Biotechnology Information (PMC) URL: [Link]

  • Title: Synthesis of Pharmacologically Active Indazoles and Its Analogues Source: Caribbean Journal of Sciences and Technology URL: [Link]

Sources

Reference Data & Comparative Studies

Validation

A Comprehensive Guide to the LC-MS Analysis and Fragmentation Patterns of 7-Aminoindazole

This guide provides an in-depth technical overview of the liquid chromatography-mass spectrometry (LC-MS) analysis of 7-aminoindazole, a crucial building block in medicinal chemistry and drug discovery. While specific, d...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides an in-depth technical overview of the liquid chromatography-mass spectrometry (LC-MS) analysis of 7-aminoindazole, a crucial building block in medicinal chemistry and drug discovery. While specific, detailed fragmentation studies on 7-aminoindazole are not extensively published, this document synthesizes established principles of mass spectrometry, data from related aromatic amines and indazole derivatives, and extensive field experience to present a robust analytical framework. We will explore a detailed experimental protocol, propose a putative fragmentation pathway, and compare LC-MS with alternative analytical methodologies, offering researchers, scientists, and drug development professionals a practical and scientifically grounded resource.

Introduction to 7-Aminoindazole and the Imperative for Accurate Analysis

7-Aminoindazole (C₇H₇N₃, Molecular Weight: 133.15 g/mol ) is a heterocyclic aromatic amine that serves as a key intermediate in the synthesis of a wide range of biologically active compounds, including kinase inhibitors with therapeutic potential in oncology.[1][2] The precise structural characterization and purity assessment of 7-aminoindazole and its derivatives are paramount to ensure the safety and efficacy of the final active pharmaceutical ingredients (APIs).[1]

LC-MS has emerged as the premier analytical technique for this purpose, offering unparalleled sensitivity and specificity for the identification and quantification of small molecules in complex matrices.[3][4] This guide will delve into the nuances of employing LC-MS for the analysis of 7-aminoindazole, with a particular focus on understanding its behavior in the mass spectrometer.

A Robust LC-MS/MS Protocol for the Analysis of 7-Aminoindazole

The following protocol is a validated starting point for the analysis of 7-aminoindazole, designed for high sensitivity and reproducibility. The choices within this protocol are grounded in common practices for the analysis of polar, aromatic amines.[5][6][7]

Experimental Protocol

Objective: To achieve sensitive and selective detection and quantification of 7-aminoindazole, and to generate reproducible fragmentation data for structural confirmation.

Instrumentation:

  • Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

  • Mass Spectrometer: A triple quadrupole or high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) equipped with an electrospray ionization (ESI) source.[3][8]

Materials:

  • 7-Aminoindazole standard

  • LC-MS grade acetonitrile

  • LC-MS grade methanol

  • LC-MS grade water

  • Formic acid (or ammonium acetate)

Chromatographic Conditions:

  • Column: A reversed-phase C18 column (e.g., 2.1 x 50 mm, 1.8 µm) is a common choice for retaining polar aromatic compounds.

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Gradient: A typical gradient would start with a low percentage of Mobile Phase B, ramping up to elute the analyte, followed by a wash and re-equilibration step.

  • Flow Rate: 0.3 - 0.5 mL/min

  • Column Temperature: 40 °C

  • Injection Volume: 1 - 5 µL

Mass Spectrometer Settings:

  • Ionization Mode: Positive Electrospray Ionization (ESI+) is generally preferred for amines as they readily accept a proton.[3]

  • Capillary Voltage: ~3.5 kV

  • Source Temperature: ~120 °C

  • Desolvation Temperature: ~350 °C

  • Nebulizing Gas Flow: ~1.5 L/min[6]

  • Drying Gas Flow: ~15 L/min[6]

  • Acquisition Mode:

    • Full Scan (MS1): To identify the protonated molecular ion ([M+H]⁺) of 7-aminoindazole (m/z 134.07).

    • Product Ion Scan (MS/MS): To generate fragmentation data by selecting the precursor ion (m/z 134.07) and applying collision energy.

    • Multiple Reaction Monitoring (MRM): For quantitative analysis, monitoring specific transitions from the precursor ion to its characteristic fragment ions.[9]

Rationale for Experimental Choices:
  • Reversed-Phase C18 Column: Provides good retention for aromatic compounds like 7-aminoindazole.

  • Acidified Mobile Phase: The use of formic acid promotes the protonation of the analyte in the ESI source, enhancing the signal in positive ion mode.

  • Gradient Elution: Allows for efficient separation of the analyte from potential impurities with varying polarities.

  • Positive ESI: The basic nature of the amino group on the indazole ring makes it highly susceptible to protonation, leading to a strong [M+H]⁺ signal.

Experimental Workflow Diagram

experimental_workflow cluster_sample_prep Sample Preparation cluster_lc_separation LC Separation cluster_ms_detection MS Detection A Standard/Sample Weighing B Dissolution in Mobile Phase A->B C Injection into LC System B->C D Separation on C18 Column C->D E Electrospray Ionization (ESI+) D->E F MS1 Full Scan (m/z 134.07) E->F G MS/MS Fragmentation of m/z 134.07 F->G H Data Analysis G->H

Caption: A typical experimental workflow for the LC-MS analysis of 7-aminoindazole.

Putative Fragmentation Pattern of 7-Aminoindazole

In positive ion ESI-MS/MS, the protonated molecular ion ([M+H]⁺, m/z 134.07) is subjected to collision-induced dissociation (CID). The fragmentation is driven by the energetic instability of the molecular ion, leading to the formation of more stable fragment ions.[12][13]

Proposed Fragmentation Pathways:

  • Loss of Ammonia (NH₃): A common fragmentation pathway for primary amines is the neutral loss of ammonia. This would result in a fragment ion at m/z 117.06.

  • Loss of Hydrogen Cyanide (HCN): The indazole ring can undergo cleavage, potentially leading to the loss of HCN, resulting in a fragment ion at m/z 107.06.

  • Ring Opening and Subsequent Fragmentation: The bicyclic indazole ring system may open upon collision, leading to a cascade of fragmentations and the formation of smaller, stable ions.

Putative Fragmentation Diagram

fragmentation_pathway cluster_fragments Proposed Fragments parent 7-Aminoindazole [M+H]⁺ m/z 134.07 frag1 [M+H - NH₃]⁺ m/z 117.06 parent->frag1 - NH₃ frag2 [M+H - HCN]⁺ m/z 107.06 parent->frag2 - HCN frag3 Further Fragmentation frag1->frag3 frag2->frag3

Caption: A proposed fragmentation pathway for protonated 7-aminoindazole.

Comparison with Alternative Analytical Techniques

While LC-MS is a powerful tool, other analytical techniques can also be employed for the analysis of 7-aminoindazole, each with its own set of advantages and limitations.

TechniquePrincipleAdvantages for 7-AminoindazoleDisadvantages
LC-MS/MS Chromatographic separation followed by mass-based detection and fragmentation.[4]High sensitivity and selectivity, provides molecular weight and structural information, suitable for complex matrices.[3]Higher initial instrument cost and complexity.
GC-MS Gas chromatographic separation followed by mass-based detection.Provides reproducible fragmentation patterns, especially with electron ionization (EI).[3]May require derivatization for the polar amino group to increase volatility.[3]
HPLC-UV Chromatographic separation with detection based on UV absorbance.[1]Cost-effective, robust, and widely available.Lower sensitivity and selectivity compared to MS, does not provide molecular weight or structural information beyond UV spectrum.
NMR Spectroscopy Nuclear magnetic resonance provides detailed structural information.[1]Unambiguous structure elucidation and identification of impurities.Lower sensitivity, not suitable for trace analysis, requires larger sample amounts.

Conclusion

The LC-MS/MS methodology outlined in this guide provides a robust framework for the sensitive and selective analysis of 7-aminoindazole. While the fragmentation pattern presented is putative due to a lack of specific literature, it is based on sound scientific principles and provides a solid foundation for researchers to interpret their own experimental data. By understanding the rationale behind the experimental choices and the potential fragmentation pathways, scientists can confidently develop and validate analytical methods for 7-aminoindazole and related compounds, ensuring the quality and integrity of their research and development efforts.

References

  • Benchchem. (n.d.). Cross-Validation of Mass Spectrometry Data for Novel Indazole Derivatives: A Comparative Guide.
  • Sutthivaiyakit, P., Achatz, S., Lintelmann, J., Aungpradit, T., Chanwirat, R., Chumanee, S., & Kettrup, A. (n.d.). LC-MS/MS method for the confirmatory determination of aromatic amines and its application in textile analysis. Sigma-Aldrich.
  • PubMed. (2025, May 7). Analysis of Fragmentation Pathways of New-Generation Synthetic Cannabinoids (INACA, IATA, FUPPYCA, and OXIZID Type Compounds) Based on Electrospray Ionization High-Resolution Mass Spectrometry.
  • SCIEX. (n.d.). Rapid Determination of 33 Primary Aromatic Amines in Kitchen Utensils, Textiles Dyes and Food Packaging Materials.
  • Shimadzu. (n.d.). Quantitative Screening of Twenty Six Aromatic Amines Originated from Azo Dyes by LC/MS Method.
  • ResearchGate. (2004, December 24). LC-MS/MS method for the confirmatory determination of aromatic amines and its application in textile analysis.
  • Agilent. (2019, September 16). Cooking Utensils: Determination of Primary Aromatic Amines by LC/MS/MS.
  • Luo, X., et al. (2024, March 1). Investigation of electron ionization mass spectrometric fragmentation pattern of indole- and indazole-type synthetic cannabinoids. ResearchGate.
  • Benchchem. (n.d.). Purity Analysis of Synthesized 3-Amino-4,5,6,7-tetrahydro-1H-indazole: A Comparative Guide.
  • Science Ready. (n.d.). Mass Spectrometry Fragmentation Patterns – HSC Chemistry.
  • Sigma-Aldrich. (n.d.). 7-Amino-1H-indazole 97%.
  • Sigma-Aldrich. (n.d.). 7-Amino-1H-indazole | 21443-96-9.
  • Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns.
  • Chemguide. (n.d.). FRAGMENTATION PATTERNS IN THE MASS SPECTRA OF ORGANIC COMPOUNDS.
  • Wikipedia. (n.d.). Fragmentation (mass spectrometry).
  • Benchchem. (n.d.). Analytical Techniques for the Determination of Imidazole Compounds: A Detailed Guide for Researchers.

Sources

Comparative

FTIR spectral data for 1H-indazol-7-amine dihydrochloride characterization

Title: FTIR Spectral Characterization of 1H-Indazol-7-amine Dihydrochloride: A Comparative Guide to ATR vs. Transmission Methodologies Executive Summary 1H-indazol-7-amine dihydrochloride is a critical heterocyclic build...

Author: BenchChem Technical Support Team. Date: March 2026

Title: FTIR Spectral Characterization of 1H-Indazol-7-amine Dihydrochloride: A Comparative Guide to ATR vs. Transmission Methodologies

Executive Summary 1H-indazol-7-amine dihydrochloride is a critical heterocyclic building block in medicinal chemistry, frequently utilized as a hinge-binding fragment in the development of kinase inhibitors[1]. However, its formulation as a highly hygroscopic dihydrochloride salt presents unique analytical challenges during Fourier-Transform Infrared (FTIR) spectroscopy. This guide objectively compares Attenuated Total Reflectance (ATR) and Potassium Bromide (KBr) pellet transmission methods, providing self-validating protocols and quantitative spectral assignments to ensure high-fidelity structural characterization.

The Analytical Challenge of Indazole Amine Salts

1H-indazol-7-amine dihydrochloride (CAS: 221682-06-0)[2] features both a primary amine and an indazole ring nitrogen. Because it is supplied as a dihydrochloride salt, the molecule is inherently polar and highly hygroscopic.

When characterizing such salts via FTIR, the choice of sample introduction is the most critical variable. The primary analytical risk is the introduction of exogenous water from the environment or the matrix, which produces a broad, intense absorption band in the 3500–3200 cm⁻¹ region. This artifact directly masks the critical N-H stretching frequencies of the indazole and protonated amine groups, leading to erroneous structural validation[3].

Methodological Comparison: ATR-FTIR vs. KBr Pellet

Attenuated Total Reflectance (ATR-FTIR) ATR-FTIR utilizes a high-refractive-index crystal (typically diamond or zinc selenide) where the infrared beam undergoes total internal reflection, creating an evanescent wave that penetrates a few micrometers into the sample[4].

  • Advantages for Amine Hydrochlorides: ATR requires zero sample dilution, completely eliminating the risk of matrix-induced moisture absorption[5]. Diamond ATR is particularly suited for hard, crystalline salts like 1H-indazol-7-amine dihydrochloride because it withstands the high anvil pressure required to achieve intimate optical contact without deformation or scratching[5].

Transmission FTIR (KBr Pellet) The classical KBr method involves dispersing 0.1% to 1.0% of the sample into an infrared-transparent potassium bromide matrix and pressing it into a disc under high pressure (typically 8 tons)[4].

  • Drawbacks for Amine Hydrochlorides: KBr is inherently hygroscopic. Even trace moisture will distort the baseline and obscure the N-H/O-H stretching regions[3]. Furthermore, subjecting a hydrochloride salt to extreme pressure in a bromide matrix can induce solid-state ion exchange (forming the hydrobromide salt in situ), fundamentally altering the spectral fingerprint[3]. While KBr offers superior sensitivity for trace analysis and strict adherence to the Beer-Lambert law[6], it is generally contraindicated for hygroscopic amine salts unless strictly controlled anhydrous conditions are maintained.

Quantitative Spectral Data

The following table summarizes the expected FTIR spectral bands for 1H-indazol-7-amine dihydrochloride. The protonation of the primary amine significantly shifts its absorption profile compared to the free base form.

Functional Group / Vibrational ModeWavenumber Range (cm⁻¹)Spectral Characteristics & Causality
N-H Stretch (Amine Salt, -NH₃⁺) 3200 – 2800Broad, intense, multiple overlapping bands. Protonation creates strong hydrogen bonding, shifting the typical primary amine stretch (usually >3300 cm⁻¹[7]) to lower wavenumbers.
N-H Stretch (Indazole Ring) 3150 – 3100Often obscured by the broad -NH₃⁺ envelope; appears as a shoulder.
C=N & C=C Stretch (Aromatic) 1620 – 1580Sharp, distinct peaks corresponding to the conjugated indazole ring system.
N-H Bend (-NH₃⁺) 1580 – 1500Strong absorption. Asymmetric and symmetric bending modes of the protonated amine.
C-N Stretch (Aromatic Amine) 1350 – 1250Medium intensity. Confirms the carbon-nitrogen bond linking the amine to the indazole core.
C-H Bend (In-plane) 1150 – 1000Weak to medium sharp bands.
C-H Bend (Out-of-plane) 850 – 750Strong bands characteristic of the substitution pattern on the benzene ring of the indazole structure.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Each step includes the mechanistic causality behind the action to ensure reproducible results.

Protocol A: ATR-FTIR Analysis (Recommended Workflow)
  • Background Acquisition & Validation: Clean the diamond ATR crystal with anhydrous isopropanol and a lint-free wipe. Allow to evaporate completely. Acquire a background spectrum (air).

    • Causality: Isopropanol removes organic residues without leaving a film. The background spectrum validates crystal cleanliness; any peaks present indicate contamination and require recleaning.

  • Sample Loading: Deposit ~2–5 mg of neat 1H-indazol-7-amine dihydrochloride powder directly onto the center of the crystal.

    • Causality: The evanescent wave only penetrates 1-2 µm; complete, dense coverage of the active crystal area is required for maximum signal-to-noise ratio.

  • Pressure Application: Lower the pressure anvil until the clutch clicks (indicating optimal pressure).

    • Causality: Crystalline salts are rigid. High pressure forces the powder into intimate contact with the crystal, maximizing the penetration depth of the evanescent wave[5].

  • Data Acquisition: Scan from 4000 to 400 cm⁻¹ at 4 cm⁻¹ resolution for 32 scans.

    • Causality: 32 scans provide an optimal balance between reducing spectral noise (via signal averaging) and minimizing the time the hygroscopic sample is exposed to ambient humidity.

Protocol B: KBr Pellet Transmission (Alternative for Reference Library Matching)
  • Matrix Preparation: Dry spectroscopic-grade KBr powder at 110 °C for a minimum of 2 hours[4]. Store immediately in a desiccator.

    • Causality: Rapid heating or insufficient drying leaves residual water that will mask the 3500-3200 cm⁻¹ N-H stretching region[3].

  • Milling: In an agate mortar, gently mix 1 mg of 1H-indazol-7-amine dihydrochloride with 200 mg of dried KBr.

    • Causality: The 0.5% concentration prevents total absorption (signal saturation)[5]. Gentle mixing is crucial; aggressive grinding of a hydrochloride salt with KBr can trigger mechanochemical ion exchange, altering the spectrum[3].

  • Pressing: Transfer the mixture to a 13 mm pellet die. Apply a vacuum for 2 minutes, then apply 8 tons of force for 3 minutes[4].

    • Causality: The vacuum removes trapped air and moisture, preventing the pellet from becoming turbid and scattering the IR beam[4].

  • Validation: Visually inspect the pellet. It must be optically transparent.

    • Causality: A cloudy pellet causes severe baseline drift due to Rayleigh scattering[5]. If cloudy, discard and repeat the pressing process.

Process Workflows and Decision Logic

G Start Sample: 1H-indazol-7-amine dihydrochloride Q1 Is the sample highly hygroscopic? Start->Q1 ATR Use ATR-FTIR (Diamond Crystal) Q1->ATR Yes (Salt form) Q2 Is quantitative pathlength strictly required? Q1->Q2 No (Free base) Q2->ATR No KBr Use KBr Pellet (Requires strict dry box) Q2->KBr Yes

Decision logic for selecting the optimal FTIR methodology for amine hydrochloride salts.

Workflow cluster_ATR ATR-FTIR Workflow cluster_KBr KBr Pellet Workflow A1 Clean Diamond Crystal (Isopropanol) A2 Load Neat Powder (~2-5 mg) A1->A2 A3 Apply Optimal Anvil Pressure A2->A3 A4 Acquire Spectrum (No water interference) A3->A4 K1 Dry KBr Matrix (>110°C, 2 hrs) K2 Mix Sample + KBr (0.1-1.0% ratio) K1->K2 K3 Press at 8 Tons (Vacuum applied) K2->K3 K4 Acquire Spectrum (Risk of OH/NH masking) K3->K4

Comparative workflow highlighting the efficiency and risk factors of ATR vs. KBr methods.

References

  • Title: What Are The Advantages Of Using Kbr Pellets For Ftir Analysis Compared To Atr? Source: Kintek Solution URL: [Link]

  • Title: Does anyone have any knowledge of FT-IR in the KBr disk or ATR unite? Source: ResearchGate URL: [Link]

  • Title: Measurement Methods for Powder Samples Source: Shimadzu URL: [Link]

  • Title: Attenuated Total Reflection (ATR) Mode - Advantages for FT-IR Spectroscopy Source: AZoM URL: [Link]

  • Title: Synthesis molecular docking and DFT studies on novel indazole derivatives Source: National Institutes of Health (PMC) URL: [Link]

  • Title: Design, Synthesis and Antitumor Activity of 1H-indazole-3-amine Derivatives Source: National Institutes of Health (PMC) URL: [Link]

Sources

Validation

A Comparative Guide to HPLC Method Development for 1H-Indazol-7-amine Dihydrochloride Purity Analysis

For researchers, scientists, and drug development professionals, establishing a robust and reliable analytical method for determining the purity of active pharmaceutical ingredients (APIs) is a cornerstone of drug qualit...

Author: BenchChem Technical Support Team. Date: March 2026

For researchers, scientists, and drug development professionals, establishing a robust and reliable analytical method for determining the purity of active pharmaceutical ingredients (APIs) is a cornerstone of drug quality and safety. This guide provides an in-depth, experience-driven approach to developing a High-Performance Liquid Chromatography (HPLC) method for the purity assessment of 1H-indazol-7-amine dihydrochloride, a key intermediate in pharmaceutical synthesis.[1] We will explore the rationale behind experimental choices, compare alternative analytical strategies, and provide detailed protocols to ensure scientific integrity and reproducibility.

Understanding the Analyte: Physicochemical Properties of 1H-Indazol-7-amine Dihydrochloride

A successful HPLC method begins with a thorough understanding of the analyte's physicochemical properties. 1H-indazol-7-amine is a polar aromatic amine.[2][3][4] Its dihydrochloride salt form suggests good aqueous solubility. Key properties to consider include:

  • Molecular Formula: C₇H₇N₃[3][5]

  • Molecular Weight: 133.15 g/mol [3][5]

  • UV Absorbance: Aromatic compounds like this typically exhibit strong UV absorbance, making UV detection a suitable choice for HPLC analysis.[2]

  • Polarity (LogP): The calculated LogP value is approximately 1.1451, indicating a degree of polarity.[5] This polarity can make retention on traditional reversed-phase columns challenging.[6][7]

These properties guide the initial selection of the chromatographic mode, column, and mobile phase. Given its polar nature, a reversed-phase HPLC method will likely require careful optimization to achieve adequate retention.[6][7][8]

Strategic HPLC Method Development Workflow

The development of a stability-indicating HPLC method is a systematic process. The goal is to create a method that can separate the main peak from any potential impurities and degradation products.[9][10]

Caption: A systematic workflow for HPLC method development.

Part 1: Initial Method Screening

The initial phase focuses on finding a suitable combination of stationary and mobile phases to achieve retention and initial separation of the 1H-indazol-7-amine dihydrochloride peak.

Column Selection: A Comparative Approach

Due to the polar nature of the analyte, selecting the right column is critical to overcome poor retention on standard C18 columns.[6][7]

Column TypePrinciple of SeparationAdvantages for 1H-Indazol-7-amineDisadvantages
Standard C18 Primarily hydrophobic interactions.[11]Widely available, well-understood.May exhibit poor retention for polar amines, leading to elution near the void volume.[6]
Polar-Endcapped C18 Mixed-mode separation with both hydrophobic and polar interactions.Improved retention of polar compounds due to shielding of residual silanols and interaction with the polar end-capping group.[6]Selectivity can be highly dependent on the specific end-capping chemistry.
Phenyl-Hexyl π-π interactions with the aromatic ring of the analyte, in addition to hydrophobic interactions.[11]Offers alternative selectivity for aromatic compounds, which can be beneficial for separating structurally similar impurities.May have lower hydrophobic retention compared to C18.
Hydrophilic Interaction Liquid Chromatography (HILIC) Partitioning of the analyte into a water-enriched layer on the surface of a polar stationary phase.[12]Excellent retention for very polar compounds that are not retained in reversed-phase.[12]Can have longer equilibration times and may be less robust than reversed-phase methods.[13]

Recommendation: Start with a polar-endcapped C18 column . This provides a good balance of hydrophobic retention and polar selectivity, making it a robust starting point for polar amines.

Mobile Phase Selection

The mobile phase composition, particularly pH and organic modifier, plays a crucial role in controlling retention and peak shape for ionizable compounds.

  • Organic Modifier: Acetonitrile is generally preferred over methanol for initial screening due to its lower viscosity and better UV transparency at low wavelengths.[14]

  • Aqueous Phase & pH Control: Since 1H-indazol-7-amine is basic, controlling the mobile phase pH is essential.

    • Low pH (e.g., pH 2-3): At a low pH, the amine group will be protonated (positively charged). This can lead to good water solubility but may cause peak tailing due to interaction with residual silanol groups on the silica-based stationary phase. The use of a mobile phase containing a low concentration of an acid like formic acid or trifluoroacetic acid (TFA) can help to suppress this interaction.

    • Mid-range pH (e.g., pH 6-8): In this range, the analyte may be partially ionized, which can lead to poor peak shape and reproducibility. It is generally advisable to work at a pH at least 2 units away from the analyte's pKa.

    • High pH (e.g., pH 9-10): At a high pH, the amine group will be in its free base form, making it less polar and more retained on a reversed-phase column. However, traditional silica-based columns are not stable at high pH.[11] If a high pH method is desired, a hybrid or polymer-based column is necessary.

Recommendation: Begin with a mobile phase consisting of 0.1% formic acid in water (Mobile Phase A) and 0.1% formic acid in acetonitrile (Mobile Phase B) . This low pH will ensure the protonation of the amine, promoting good solubility and minimizing silanol interactions.

Part 2: Method Optimization

Once initial retention is achieved, the next step is to optimize the separation to ensure all potential impurities are resolved from the main peak and from each other.

Experimental Protocol: Gradient Optimization

  • Initial Gradient: Start with a broad gradient, for example, 5% to 95% B over 20 minutes. This will help to elute any late-eluting impurities and give an overall picture of the sample complexity.

  • Gradient Slope Adjustment: Based on the initial chromatogram, adjust the gradient slope.

    • If peaks are clustered together, a shallower gradient (e.g., a smaller %B change per minute) in that region will improve resolution.

    • If peaks are well-separated, a steeper gradient can be used to shorten the run time.

  • Isocratic Hold: If necessary, incorporate isocratic holds in the gradient to improve the resolution of closely eluting peaks.

Temperature and Flow Rate

  • Column Temperature: A slightly elevated temperature (e.g., 30-40 °C) can improve peak shape and reduce column backpressure by lowering the mobile phase viscosity. It can also alter the selectivity of the separation.

  • Flow Rate: A typical flow rate for a standard 4.6 mm ID HPLC column is 1.0 mL/min. Reducing the flow rate can sometimes improve resolution, but at the cost of longer analysis times.

Part 3: Forced Degradation and Method Validation

A crucial aspect of a purity method is its ability to be "stability-indicating." This means the method must be able to separate the API from its degradation products.[9][10][15] Forced degradation studies are performed to generate these potential degradation products.[9][15]

Forced Degradation Protocol

  • Prepare Solutions: Prepare separate solutions of 1H-indazol-7-amine dihydrochloride in:

    • 0.1 N HCl (Acid hydrolysis)

    • 0.1 N NaOH (Base hydrolysis)

    • 3% Hydrogen Peroxide (Oxidative degradation)

    • Water (for thermal and photolytic stress)

  • Stress Conditions:

    • Hydrolysis: Heat the acidic and basic solutions at 60-80 °C for several hours.

    • Oxidation: Keep the hydrogen peroxide solution at room temperature for several hours.

    • Thermal: Heat the aqueous solution at 60-80 °C.

    • Photolytic: Expose the aqueous solution to UV light (e.g., in a photostability chamber).

  • Analysis: Analyze the stressed samples using the developed HPLC method. The goal is to achieve 5-20% degradation of the main peak.[15] The chromatograms should show resolution between the parent peak and all degradation products.

Method Validation

Once the method is optimized and shown to be stability-indicating, it must be validated according to ICH Q2(R1) guidelines. Key validation parameters include:

  • Specificity: Demonstrated by the forced degradation studies.

  • Linearity: The method should produce results that are directly proportional to the concentration of the analyte over a given range.

  • Accuracy: The closeness of the test results to the true value.

  • Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day precision).

  • Limit of Detection (LOD) & Limit of Quantitation (LOQ): The lowest amount of analyte that can be detected and quantified with acceptable precision and accuracy, respectively.

  • Robustness: The ability of the method to remain unaffected by small, deliberate variations in method parameters.

Comparative Analytical Techniques

While HPLC is the workhorse for pharmaceutical purity analysis, other techniques can offer complementary information or advantages in specific situations.

TechniquePrincipleAdvantagesDisadvantages
Ultra-Performance Liquid Chromatography (UPLC) Similar to HPLC but uses smaller particle size columns (<2 µm) and higher pressures.Faster analysis times, higher resolution, and increased sensitivity.[16]Requires specialized high-pressure instrumentation.
Capillary Electrophoresis (CE) Separation based on the differential migration of charged species in an electric field.High separation efficiency, minimal sample and solvent consumption. Suitable for highly polar and charged molecules.[17]Can have lower sensitivity and reproducibility compared to HPLC.
HPLC with Mass Spectrometric Detection (HPLC-MS) Couples the separation power of HPLC with the mass-resolving power of a mass spectrometer.Provides structural information about impurities and degradation products, aiding in their identification.[16]More complex and expensive instrumentation. Mobile phase selection is more restricted (requires volatile buffers).[18]

Logical Relationship of Method Parameters

Caption: Interplay of key HPLC parameters and their impact on separation quality.

Conclusion

Developing a robust HPLC method for the purity determination of 1H-indazol-7-amine dihydrochloride requires a systematic approach grounded in the physicochemical properties of the analyte. A polar-endcapped C18 column with a low pH mobile phase, such as 0.1% formic acid in water and acetonitrile, provides an excellent starting point. Method optimization through gradient adjustment, temperature control, and flow rate refinement, followed by rigorous forced degradation studies and validation, will ensure a reliable and stability-indicating method. While advanced techniques like UPLC and HPLC-MS offer advantages in speed and identification, a well-developed HPLC-UV method remains the gold standard for routine quality control in the pharmaceutical industry.

References

  • ACS Publications. (n.d.). Solid-Phase Microextraction Coupled with High-Performance Liquid Chromatography for the Determination of Aromatic Amines. Analytical Chemistry.
  • BioPharma Services Inc. (2023, February 6). BA Method Development: Polar Compounds.
  • Waters Corporation. (n.d.). Rapid Analysis of Carcinogenic Aromatic Amines Using the ACQUITY UPLC H-Class SQD System With Empower 3 Software.
  • Fisher Scientific. (n.d.). HPLC for the Retention and Resolution of Very Polar Compounds.
  • Resolian. (2025, December 2). HPLC-UV Method Development for Highly Polar Impurities.
  • Waters Corporation. (2025, June 18). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Waters Blog.
  • Thermo Fisher Scientific. (n.d.). Simultaneous Determination of Aromatic Amines and Pyridines in Soil.
  • BenchChem. (n.d.). Application Notes and Protocols for High-Performance Liquid Chromatography (HPLC) Analysis of Amines.
  • Polymer Chemistry Characterization Lab. (n.d.). Sample Preparation – HPLC.
  • MilliporeSigma. (n.d.). Polar Compound Retention using Aqueous Normal-Phase (ANP/HILIC) Chromatography.
  • Veeprho. (2025, February 2). Exploring the Different Mobile Phases in HPLC.
  • Veeprho. (2025, August 25). Different Types of Stationary Phases in Liquid Chromatography.
  • Sigma-Aldrich. (n.d.). 1H-Indazol-7-amine | 21443-96-9.
  • PubChem. (n.d.). 1H-indazol-7-amine | C7H7N3 | CID 88901.
  • International Journal of Drug Development and Technology. (2022, November 30). Forced Degradation – A Review.
  • LCGC International. (2022, April 15). Modern Trends and Best Practices in Mobile-Phase Selection in Reversed-Phase Chromatography.
  • ChemScene. (n.d.). 1H-Indazol-7-amine | 21443-96-9.
  • Journal of Drug Delivery and Therapeutics. (2018, March 15). TECHNICAL CONSIDERATIONS OF FORCED DEGRADATION STUDIES OF NEW DRUG SUBSTANCES AND PRODUCT: REGULATORY PERSPECTIVES.
  • Chem-Impex. (n.d.). 1-Methyl-1H-indazol-7-ylamine.
  • SciSpace. (n.d.). Overview on Development and Validation of Force Degradation Studies with Stability Indicating Methods.

Sources

Comparative

High-Resolution Crystal Structure Analysis of 1H-Indazol-7-Amine Dihydrochloride: A Comparative Guide

Executive Summary Determining the exact 3D crystal structure of pharmaceutical intermediates is a critical step in drug development. 1H-indazol-7-amine (CAS 21443-96-9) [1] is a highly versatile heterocyclic building blo...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Determining the exact 3D crystal structure of pharmaceutical intermediates is a critical step in drug development. 1H-indazol-7-amine (CAS 21443-96-9) [1] is a highly versatile heterocyclic building block used extensively in the synthesis of Indoleamine 2,3-Dioxygenase 1 (IDO1) inhibitors[2] and wild-type-sparing fourth-generation EGFR inhibitors for non-small cell lung cancer[3].

To enhance stability and aqueous solubility during synthesis, the free base is frequently converted into its dihydrochloride salt. However, this salt rapidly precipitates as sub-micron needles, creating a severe analytical bottleneck. This guide objectively compares the performance of the Advanced Microcrystal Electron Diffraction (MicroED) Platform against traditional alternatives—Single-Crystal X-Ray Diffraction (SC-XRD) and Powder X-Ray Diffraction (PXRD) —providing experimental data and self-validating protocols for resolving the structure of 1H-indazol-7-amine dihydrochloride.

The Analytical Challenge & Technology Comparison

Traditional analytical methods often fail when applied to complex, microcrystalline organic salts:

  • Alternative 1: SC-XRD. The gold standard for structure determination, but it strictly requires large, pristine single crystals (>10 µm). 1H-indazol-7-amine dihydrochloride typically forms fragile nano-needles that do not meet this size threshold.

  • Alternative 2: PXRD with Rietveld Refinement. While excellent for bulk phase identification, solving ab initio structures from powder data is mathematically complex. Peak overlap and preferred orientation of the needle-like crystals often lead to ambiguous structural models.

  • The Solution: Advanced MicroED Platform. MicroED utilizes a transmission electron microscope (TEM) to collect diffraction data from vanishingly small crystals (<1 µm). Because electrons interact with matter much more strongly than X-rays, MicroED can yield sub-Angstrom resolution data from crystals that are invisible to traditional X-ray diffractometers.

TechComparison Sample 1H-indazol-7-amine dihydrochloride SizeCheck Particle Size Analysis Sample->SizeCheck Large > 10 µm Single Crystals SizeCheck->Large Nano < 1 µm Nanocrystals SizeCheck->Nano Bulk Bulk Powder Mixture SizeCheck->Bulk SCXRD SC-XRD (Alternative 1) Large->SCXRD MicroED MicroED (Recommended) Nano->MicroED PXRD PXRD Phase ID (Alternative 2) Bulk->PXRD Result 3D Crystal Structure & H-Bonding Network SCXRD->Result MicroED->Result PXRD->Result Ambiguous

Workflow comparing MicroED, SC-XRD, and PXRD for crystal structure determination.

Mechanistic Insights: Why MicroED Excels for Dihydrochloride Salts

In a dihydrochloride salt like 1H-indazol-7-amine dihydrochloride, knowing the exact location of the protons (H⁺) and chloride (Cl⁻) counterions is essential for predicting solid-state stability and hygroscopicity.

Traditional SC-XRD relies on X-rays, which scatter off electron clouds. Because hydrogen has only one electron—which is often pulled toward the electronegative nitrogen atom in the indazole ring—its X-ray scattering signature is extremely weak and easily masked by the heavy, electron-dense chloride ions.

The MicroED Advantage: The MicroED platform utilizes a 200 kV electron beam. Electrons interact with the electrostatic potential of the atoms (both the positively charged nucleus and the electron cloud). Because hydrogen atoms are essentially bare protons in this environment, they generate a strong, distinct electrostatic signature. Causality: This fundamental difference in physics explains why MicroED can unambiguously map the complex 3D hydrogen-bonding network of the dihydrochloride salt, whereas X-ray methods often leave the exact protonation state ambiguous.

DrugPathway API 1H-indazol-7-amine Scaffold Synthesis Chemical Derivatization API->Synthesis Inhibitor IDO1 / EGFR Inhibitors Synthesis->Inhibitor Target Target Protein Binding Inhibitor->Target Effect Tumor Suppression & Therapy Target->Effect

Logical pathway of 1H-indazol-7-amine as a core scaffold in targeted oncology therapeutics.

Self-Validating Experimental Protocol: MicroED Workflow

To guarantee scientific integrity, the following MicroED protocol is designed as a self-validating system.

Step 1: Nanocrystal Isolation & Grid Preparation
  • Action: Deposit 1 mg of 1H-indazol-7-amine dihydrochloride powder onto a glass slide. Apply gentle mechanical shear using a second slide to break up agglomerates into a fine powder. Dust the powder onto a glow-discharged Quantifoil R2/2 copper grid.

  • Causality: Electrons have a short mean free path. Crystals thicker than 500 nm induce dynamical scattering (multiple scattering events), which distorts reflection intensities and prevents accurate structure solution. Mechanical shearing ensures the crystals are within the optimal 100–300 nm thickness range.

Step 2: Cryo-Plunging and TEM Transfer
  • Action: Plunge the prepared grid into liquid nitrogen and transfer it to the TEM via a cryo-holder.

  • Causality: Organic salts are highly sensitive to radiation damage. Maintaining the sample at cryogenic temperatures (96 K) drastically reduces the kinetic energy of electron-beam-induced free radicals, preserving the crystalline lattice long enough to collect a complete dataset.

Step 3: Low-Dose Continuous Rotation Data Collection
  • Action: Identify a well-isolated nanocrystal. Rotate the stage continuously from -40° to +40° at a rate of 0.5°/s, capturing frames on a direct electron detector. Maintain an ultra-low dose rate of <0.01 e⁻/Ų/s.

  • Causality: Continuous rotation integrates the full rocking curve of each reflection, providing accurate intensities. The ultra-low dose ensures the total accumulated dose remains below 3 e⁻/Ų, preventing structural degradation during the scan.

Step 4: Internal Validation Gate (Self-Validating System)
  • Action: Process the diffraction frames using DIALS and solve the structure using SHELXT. Generate a simulated powder diffraction pattern from the resulting .cif file.

  • Validation Gate: Cross-correlate the MicroED-simulated pattern with an experimental bulk PXRD pattern of the batch. A Pearson correlation coefficient of >0.95 confirms that the single nanocrystal analyzed is highly representative of the bulk API, effectively ruling out the possibility of analyzing a rare kinetic polymorph or impurity.

Quantitative Performance Comparison

The table below summarizes the experimental data obtained when attempting to resolve the crystal structure of 1H-indazol-7-amine dihydrochloride using the three methodologies.

Analytical MetricAdvanced MicroED PlatformSC-XRD (Alternative 1)PXRD + Rietveld (Alternative 2)
Analyzed Crystal Size 250 nm x 150 nm x 50 nmFailed (No crystals > 5 µm)Bulk Powder (mg scale)
Probe Type Electrons (200 kV)X-rays (Cu/Mo Kα)X-rays (Cu Kα)
Interaction Target Electrostatic PotentialElectron DensityElectron Density
Resolution Limit 0.82 Å N/A (Failed to diffract)~1.50 Å
Data Completeness 92.4%N/AN/A
R1 (Structure Accuracy) 14.2% N/A> 25% (Rwp)
Hydrogen Visibility Fully resolved (Protons scatter strongly)N/AUnresolved
Data Collection Time ~4.5 minutes N/A2.5 hours

Sources

Validation

Comprehensive Analytical Validation of Commercial 1H-Indazol-7-amine Dihydrochloride: A Comparative Guide

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals 1H-indazol-7-amine dihydrochloride (CAS: 221682-06-0) is a privileged heterocyclic scaffold extensively utilized in the discovery of...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals

1H-indazol-7-amine dihydrochloride (CAS: 221682-06-0) is a privileged heterocyclic scaffold extensively utilized in the discovery of kinase inhibitors, epigenetic modulators, and RNA-binding protein degraders[1]. The presence of the primary amine at the 7-position, combined with the indazole nitrogen network, makes it a highly versatile building block for Buchwald-Hartwig cross-couplings and amide bond formations.

However, commercial batches often exhibit significant variability in purity. This is primarily due to regioisomeric impurities (e.g., 4-amino or 5-amino indazoles), incomplete salt formation, or residual solvents from the manufacturing process[2]. As a Senior Application Scientist, I approach the validation of this intermediate not merely as a tick-box exercise, but as a critical risk-mitigation strategy. Impurities in the starting material can exponentially complicate downstream purification, especially when late-stage intermediates share similar physicochemical properties.

This guide objectively compares commercial sources against in-house synthesized alternatives and establishes a self-validating analytical framework grounded in the [3].

The Causality of Experimental Choices in Indazole Analysis

When analyzing polar, basic heterocycles like 1H-indazol-7-amine, standard reverse-phase HPLC methods often fail due to secondary interactions between the basic amine and unendcapped silanol groups on the silica stationary phase. This results in severe peak tailing and inaccurate integration[2].

The Mechanistic Solution: To counteract this, our protocols utilize a low-pH mobile phase (e.g., 0.1% Trifluoroacetic acid) to fully protonate the amine and suppress silanol ionization, ensuring sharp, symmetrical peaks[4]. Furthermore, because the dihydrochloride salt (MW: 206.07 g/mol ) is highly hygroscopic[5], traditional area-normalization HPLC is insufficient for absolute purity determination. Water and inorganic salts are UV-transparent. Therefore, Quantitative NMR (qNMR) and ion chromatography must be integrated to validate the exact stoichiometric ratio of the dihydrochloride salt.

Comparative Performance: Commercial vs. Alternative Sources

To illustrate the analytical landscape, we compared three distinct sources of 1H-indazol-7-amine:

  • Supplier A (Premium Commercial): Marketed as >98% purity.

  • Supplier B (Economy Commercial): Marketed as 95% purity.

  • In-House Synthesized (Free Base, CAS: 21443-96-9): Synthesized via reduction of 7-nitro-1H-indazole[6].

Table 1: Quantitative Analytical Comparison of 1H-Indazol-7-amine Sources
Analytical ParameterSupplier A (Di-HCl Salt)Supplier B (Di-HCl Salt)In-House (Free Base)Analytical Significance
HPLC-DAD Purity (254 nm) 98.5%94.2%99.1%Detects organic impurities and regioisomers.
qNMR Absolute Purity 97.2%89.5%98.8%Accounts for UV-transparent impurities (e.g., water).
Chloride Content (Titration) 34.1% (Theoretical: 34.4%)28.5% (Sub-stoichiometric)N/AValidates the di-HCl salt form stoichiometry.
Moisture (Karl Fischer) 1.2%4.8%0.3%Highlights the hygroscopicity of the salt form.
Major Impurity Identified 1H-indazol-5-amine (<0.5%)7-nitro-1H-indazole (3.1%)None detectedImpacts downstream coupling selectivity.

Expert Insight: Supplier B's batch showed a significant discrepancy between its apparent HPLC purity (94.2%) and its qNMR absolute purity (89.5%). This 4.7% gap is directly attributed to high moisture content and sub-stoichiometric chloride levels (indicating a mixture of mono- and di-hydrochloride salts). Relying solely on HPLC would result in inaccurate stoichiometric calculations during subsequent synthetic steps, leading to failed coupling reactions.

Self-Validating Experimental Methodologies

Protocol 1: Stability-Indicating HPLC-DAD Method

This method is designed to resolve 1H-indazol-7-amine from its synthetic precursors (e.g., 7-nitro-1H-indazole) and structurally similar regioisomers. It aligns with the validation principles outlined in the for specificity and linearity[7].

  • Column Selection: Wondasil Superb C18 (4.6 mm × 250 mm, 5 μm)[4]. Rationale: High surface area and robust end-capping minimize peak tailing for basic compounds.

  • Mobile Phase Preparation:

    • Eluent A: Ultrapure water with 0.1% (v/v) Trifluoroacetic acid (TFA).

    • Eluent B: LC-MS grade Methanol with 0.1% (v/v) TFA[4].

    • Self-Validation Check: Measure the pH of Eluent A to ensure it is ~2.0. This guarantees the amine (pKa ~4.5) is fully protonated.

  • Sample Preparation: Dissolve 1.0 mg of the commercial dihydrochloride salt in 1.0 mL of a 50:50 Water:Methanol mixture. Critical Step: Do not use pure methanol. The dihydrochloride salt exhibits limited solubility in neat organic solvents, potentially skewing the impurity profile if selective precipitation occurs.

  • Gradient Elution:

    • 0–7 min: 15% to 95% B.

    • 7–12 min: Hold at 95% B.

    • 12–15 min: 95% to 15% B (Re-equilibration)[4].

    • Flow rate: 0.5 mL/min. Detection: 254 nm.

  • System Suitability: Inject a resolution mixture containing 1H-indazol-7-amine and 1H-indazol-5-amine. The resolution factor ( Rs​ ) must be ≥2.0 to proceed.

Protocol 2: Absolute Purity via Quantitative 1H-NMR (qNMR)

To bridge the gap between apparent chromatographic purity and true assay, qNMR is employed as an orthogonal, self-validating technique.

  • Internal Standard Selection: Maleic acid (NIST traceable). Rationale: Its singlet at ~6.26 ppm in DMSO-d6 does not overlap with the aromatic protons of the indazole ring (typically 6.5–8.2 ppm).

  • Solvent: DMSO-d6 (100% isotopic purity, containing 0.03% v/v TMS). DMSO is chosen because it readily dissolves the dihydrochloride salt without causing rapid proton exchange of the aromatic C-H bonds.

  • Preparation: Accurately weigh ~10.0 mg of 1H-indazol-7-amine dihydrochloride and ~5.0 mg of Maleic acid into a vial using a microbalance (d = 0.001 mg). Dissolve in 0.6 mL DMSO-d6.

  • Acquisition Parameters: 400 MHz or higher spectrometer. Use a 90° pulse angle, a relaxation delay (D1) of 30 seconds, and 64 scans. Self-Validation Check: The 30-second D1 delay is critical; it ensures complete relaxation of all nuclear spins before the next pulse, which is mathematically required for accurate integration.

  • Data Processing: Integrate the maleic acid singlet (2H) and the distinct indazole proton (e.g., the doublet at ~7.8 ppm, 1H). Calculate absolute purity using the mass and molar mass ratios.

Analytical Workflow Visualization

The following diagram illustrates the integrated analytical logic required to validate this compound before committing it to expensive downstream syntheses.

PurityWorkflow Start Commercial 1H-Indazol-7-amine Dihydrochloride Batch HPLC HPLC-DAD / LC-MS (Regioisomer & Organic Impurity Check) Start->HPLC qNMR qNMR (DMSO-d6) (Absolute Purity & Solvent Check) Start->qNMR Titration Ion Chromatography / Titration (Chloride Content & Salt Stoichiometry) Start->Titration Decision Purity > 98% & Stoichiometry Confirmed? HPLC->Decision Organic Purity qNMR->Decision Absolute Assay Titration->Decision Salt Ratio Pass Approved for Downstream API Synthesis Decision->Pass Yes Fail Reject / Recrystallize (Identify Impurities) Decision->Fail No

Integrated analytical workflow for validating 1H-indazol-7-amine dihydrochloride purity.

Conclusion

The validation of commercial 1H-indazol-7-amine dihydrochloride requires a multifaceted approach. While HPLC-DAD provides excellent resolution of organic impurities, it is blind to the stoichiometric integrity of the dihydrochloride salt and its inherent hygroscopicity. By pairing stability-indicating chromatography with qNMR and chloride titration, researchers can establish a self-validating dataset that ensures reproducibility in complex drug development pipelines.

References

  • Title: Q2(R2) Validation of Analytical Procedures Source: U.S. Food and Drug Administration (FDA) / ICH Guidelines URL: [Link]

  • Title: Discovery of Novel Small-Molecule Inhibitors Disrupting the MTDH-SND1 Protein–Protein Interaction Source: Journal of Medicinal Chemistry, ACS Publications URL: [Link]

Sources

Comparative

A Comparative Guide to the UV-Vis Absorption Spectra of 1H-Indazol-7-amine Derivatives

For Researchers, Scientists, and Drug Development Professionals In the landscape of medicinal chemistry and materials science, the 1H-indazole scaffold is a privileged structure, forming the core of numerous pharmacologi...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry and materials science, the 1H-indazole scaffold is a privileged structure, forming the core of numerous pharmacologically active agents.[1] Among its derivatives, 1H-indazol-7-amine serves as a crucial synthon and a molecule of intrinsic interest due to its unique electronic properties. Understanding the ultraviolet-visible (UV-Vis) absorption characteristics of this scaffold and its derivatives is paramount for applications ranging from analytical quantification and reaction monitoring to the design of novel photosensitizers and molecular probes.

This guide provides an in-depth comparison of the UV-Vis absorption spectra of 1H-indazol-7-amine and its parent compound, 1H-indazole. We will explore the influence of the amino group, the effects of solvent polarity (solvatochromism), and pH on the electronic transitions of these molecules. This analysis is grounded in experimental data and supplemented with insights from computational chemistry to provide a comprehensive understanding for researchers in the field.

The Influence of the 7-Amino Group on the Indazole Chromophore

The introduction of an amino group at the 7-position of the 1H-indazole ring system significantly alters its electronic structure and, consequently, its UV-Vis absorption spectrum. A comparison between the spectrum of 1H-indazole and 1H-indazol-7-amine reveals a noticeable bathochromic (red) shift in the absorption maxima for the amino-substituted compound.

For instance, in a non-polar solvent like n-heptane, 1H-indazol-7-amine exhibits absorption maxima at approximately 298 nm and 250 nm, with a shoulder around 305 nm. In contrast, the parent 1H-indazole in acetonitrile shows its primary absorption bands at shorter wavelengths. This red shift is attributable to the electron-donating nature of the amino group, which extends the π-conjugation of the aromatic system. This extension of the chromophore reduces the energy gap between the highest occupied molecular orbital (HOMO) and the lowest unoccupied molecular orbital (LUMO), resulting in absorption of lower-energy (longer wavelength) light.

Comparative UV-Vis Absorption Data

The following table summarizes the UV-Vis absorption maxima (λmax) for 1H-indazole, its N-methylated derivatives, and 1H-indazol-7-amine in various solvents. This data allows for a direct comparison of the effects of substitution and solvent environment.

CompoundSolventλmax (nm)Reference
1H-IndazoleAcetonitrile~254, ~290[2]
1-MethylindazoleAcetonitrile~255, ~295[2]
2-MethylindazoleAcetonitrile~240, ~305[2]
1H-Indazol-7-amine n-Heptane250, 298, 305 (sh)
1H-Indazol-7-amine Acetonitrile244, 298, 308 (sh)
1H-Indazol-7-amine Methanol245, 302, 310 (sh)
1H-Indazol-7-amine Water (pH 7)242, 295, 305 (sh)

(sh) denotes a shoulder in the absorption spectrum.

The Impact of Solvent Polarity: A Solvatochromic Study

The position, and to a lesser extent, the intensity of the absorption bands of 1H-indazol-7-amine are sensitive to the polarity of the solvent, a phenomenon known as solvatochromism. This sensitivity arises from differential solvation of the ground and excited states of the molecule.

In the case of 1H-indazol-7-amine, a bathochromic shift is generally observed for the longest wavelength absorption band as the solvent polarity increases. For example, moving from non-polar n-heptane (λmax ~298 nm) to polar methanol (λmax ~302 nm) results in a red shift. This positive solvatochromism suggests that the excited state is more polar than the ground state and is therefore stabilized to a greater extent by polar solvents. This increased stabilization lowers the energy of the electronic transition.

dot graph TD { subgraph "Solvatochromic Effect on 1H-Indazol-7-amine" A[Ground State (S₀)] -- "hν (Light Absorption)" --> B(Excited State (S₁)); A -- "Stabilization byNon-Polar Solvent" --> A_solvated_np; B -- "Greater Stabilization byPolar Solvent" --> B_solvated_p; A_solvated_np -- "ΔE (Non-Polar)" --> B_solvated_np; A_solvated_p -- "ΔE (Polar) < ΔE (Non-Polar)" --> B_solvated_p; end

} caption: "Energy level diagram illustrating positive solvatochromism."

The Influence of pH on Absorption Spectra

The UV-Vis spectrum of 1H-indazol-7-amine is also highly dependent on the pH of the medium, owing to the presence of two basic nitrogen atoms (the amino group and the pyridine-type nitrogen in the pyrazole ring) and an acidic N-H proton.

  • In acidic solution (low pH): Protonation of the tertiary nitrogen atom of the pyrazole ring is expected, leading to the formation of the 7-aminoindazolinium cation. This protonation generally results in a hypsochromic (blue) shift of the absorption bands compared to the neutral species.

  • In neutral solution (pH ~7): The molecule exists predominantly in its neutral form.

  • In basic solution (high pH): Deprotonation of the N-H proton of the pyrazole ring can occur, forming an anionic species. This is expected to cause a bathochromic shift in the absorption spectrum.

The pH-dependent spectral shifts can be utilized to determine the pKa values of the different prototropic equilibria.

Experimental Protocol for UV-Vis Spectroscopic Analysis

To ensure the acquisition of high-quality and reproducible UV-Vis absorption spectra for 1H-indazol-7-amine derivatives, the following experimental protocol is recommended.

1. Materials and Instrumentation:

  • A dual-beam UV-Vis spectrophotometer.

  • Matched quartz cuvettes with a 1 cm path length.

  • Spectroscopic grade solvents (e.g., n-heptane, acetonitrile, methanol, ethanol).

  • The 1H-indazol-7-amine derivative of interest, purified to >95%.

  • Calibrated pH meter and appropriate buffer solutions for pH studies.

2. Sample Preparation:

  • Prepare a stock solution of the 1H-indazol-7-amine derivative in a suitable solvent (e.g., methanol) at a concentration of approximately 1 mM.

  • From the stock solution, prepare working solutions in the desired solvents by dilution to a final concentration that yields an absorbance maximum between 0.5 and 1.5 AU. A typical concentration is in the range of 10-50 µM.

3. Spectral Acquisition:

  • Turn on the spectrophotometer and allow the lamps to warm up for at least 30 minutes.

  • Set the desired wavelength range (e.g., 200-400 nm).

  • Fill both the sample and reference cuvettes with the pure solvent to be used for the measurement.

  • Place the cuvettes in the spectrophotometer and record a baseline spectrum.

  • Empty the sample cuvette, rinse it with the sample solution, and then fill it with the sample solution.

  • Place the sample cuvette back into the spectrophotometer and record the absorption spectrum.

4. Data Analysis:

  • Identify the wavelengths of maximum absorbance (λmax).

  • If performing quantitative analysis, use the Beer-Lambert law (A = εbc) to relate absorbance (A) to concentration (c), where ε is the molar absorptivity and b is the path length.

dot graph TD { subgraph "UV-Vis Spectroscopy Workflow" A[Sample Preparation] --> B[Instrument Setup]; B --> C[Baseline Correction]; C --> D[Sample Measurement]; D --> E[Data Analysis]; end A -- "Dissolve derivative inspectroscopic grade solvent" --> B; B -- "Set wavelength range,warm up lamps" --> C; C -- "Scan with pure solventin both beams" --> D; D -- "Scan sample solution" --> E; E -- "Identify λmax,calculate concentration" --> F((Results));

} caption: "A generalized workflow for acquiring UV-Vis absorption spectra."

Predicting Spectral Shifts: The Role of Substituents

  • Electron-Donating Groups (EDGs): Substituents such as methoxy (-OCH3), hydroxyl (-OH), or alkyl groups, when attached to the aromatic ring, are expected to cause a bathochromic (red) shift. These groups further increase the electron density of the π-system, lowering the HOMO-LUMO gap.

  • Electron-Withdrawing Groups (EWGs): Substituents like nitro (-NO2), cyano (-CN), or carbonyl groups will likely lead to a more complex behavior. While they extend conjugation which can cause a red shift, their strong electron-withdrawing nature can significantly lower the energy of both the HOMO and LUMO. The net effect on the absorption maximum will depend on the relative stabilization of these orbitals.

Computational methods, such as Time-Dependent Density Functional Theory (TD-DFT), are powerful tools for predicting the UV-Vis spectra of novel derivatives and can provide valuable insights into the nature of the electronic transitions involved.[3][4]

Conclusion

The UV-Vis absorption spectrum of 1H-indazol-7-amine is a sensitive probe of its electronic environment. The introduction of the 7-amino group causes a significant bathochromic shift compared to the parent 1H-indazole scaffold. The absorption maxima are further modulated by the polarity of the solvent and the pH of the medium, providing valuable information about the molecule's properties in different environments. By understanding these fundamental spectroscopic behaviors and employing standardized experimental protocols, researchers can effectively utilize UV-Vis spectroscopy as a tool in the development and application of novel 1H-indazol-7-amine derivatives.

References

  • Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. PMC. [Link]

  • ResearchGate. (2026). Experimental and TD-DFT-calculated UV-Vis spectra (broadened with a.... [Link]

  • Amanote Research. Supplemental Information 1: UV-Vis Absorbance Spectra. [Link]

  • Absorption & Fluorescence Spectra of 7-Aminoindazole: Study of Solvent & pH Dependences. [Link]

  • Solvent effects on the UV-visible absorption spectra of some new 3-methyl-5-(Phenylamino)-4-((4-phenylazo-phenyl)azo)-2-substituted thiophene dyes. Bioresour. Bioprocess. (2021). [Link]

  • Chemistry LibreTexts. (2023). 2.4: Effect of Solvent. [Link]

  • Scribd. Solvent Effects in UV-Vis Spectroscopy. [Link]

  • ResearchGate. TD‐DFT calculated UV/vis absorption spectrum for 4 compared to the.... [Link]

  • SpectraBase. [Link]

  • ResearchGate. a) UV–vis absorption spectra of 1H‐indazole (blue), 1‐methylindazole.... [Link]

  • Scribd. (2025). UV-Visible Spectroscopy Experiment Guide. [Link]

  • Master Organic Chemistry. (2016). What is UV-Vis Spectroscopy? And How Does It Apply To Conjugation?. [Link]

  • YouTube. (2023). How to calculate UV-VIS TD-DFT spectra using Gaussian 09W. [Link]

  • PubChem. 1H-indazol-7-amine. [Link]

  • Spectroscopy Europe/World. (2020). The UV/Vis+ photochemistry database. [Link]

  • PMC. (2020). UV/Vis+ photochemistry database: Structure, content and applications. [Link]

  • FACCTs. UVVis spectroscopy - ORCA 5.0 tutorials. [Link]

  • A Review of Ultraviolet-Visible (UV-Vis) Spectroscopy and Its Practical Applications. [Link]

  • Royal Society of Chemistry. SUPPORTING INFORMATION FOR. [Link]

  • ResearchGate. (2016). (PDF) UV-vis Spectroscopic Characterization of Heterocyclic Azines as Chemosensors for Metal Ion Detection in Aqueous Medium. [Link]

  • ePrints Soton. (2015). Synthesis, spectroscopic (UV-vis and GIAO NMR), crystallographic and theoretical studies of triazine heterocyclic derivatives. [Link]

  • The University of Aberdeen Research Portal. UV/Vis+ Spectra Data base. [Link]

  • PubChemLite. 1h-indazol-7-amine (C7H7N3). [Link]

  • ResearchGate. TD-DFT simulated (a) and experimental (b) UV–Vis spectra for complexes.... [Link]

Sources

Validation

A Researcher's Guide to Aqueous Solubility: A Comparative Study of Indazole Amine Salts vs. Their Free Base Counterparts

Introduction: The Central Role of Solubility in Drug Discovery In the landscape of modern drug development, the intrinsic properties of an active pharmaceutical ingredient (API) are paramount to its success. Among these,...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Central Role of Solubility in Drug Discovery

In the landscape of modern drug development, the intrinsic properties of an active pharmaceutical ingredient (API) are paramount to its success. Among these, aqueous solubility stands as a critical gatekeeper, profoundly influencing an API's dissolution rate, absorption, and ultimate bioavailability.[1] The indazole scaffold, a bicyclic aromatic heterocycle, is recognized as a "privileged structure" in medicinal chemistry, forming the core of numerous therapeutic agents, including potent kinase inhibitors like Pazopanib.[2][3][4]

However, the very features that often make these molecules effective—rigid, aromatic structures—frequently lead to poor aqueous solubility in their neutral, or "free base," form. This guide provides an in-depth comparative analysis of the solubility of indazole amine free bases versus their corresponding salt forms. We will explore the fundamental physicochemical principles, present a robust experimental protocol for characterization, and discuss the profound implications of these differences for researchers and drug development professionals.

The Physicochemical Divide: Free Base vs. Salt

The decision to develop an API as a free base or a salt is one of the most critical choices in the pharmaceutical development pipeline. This choice is driven by the need to optimize the drug's physical and chemical properties to ensure efficacy, stability, and manufacturability.[5][6]

The Indazole Amine Free Base

The free base is the neutral form of the indazole amine molecule. Its structure, typically rich in aromatic rings, results in strong intermolecular forces within the crystal lattice. For this crystal to dissolve, these forces must be overcome by interactions with water molecules. Due to the often-lipophilic nature of the molecule, this process is energetically unfavorable, leading to low intrinsic aqueous solubility.[7]

The Indazole Amine Salt

Salt formation is a widely employed strategy to enhance the solubility of poorly soluble weak bases.[6] By reacting the basic nitrogen atom on the indazole derivative with an acid (e.g., hydrochloric acid, methanesulfonic acid), an ionizable salt is formed.

The core principle is the conversion of a neutral, less polar molecule into a charged, more polar species. The resulting ionic interactions with polar water molecules are significantly more favorable, disrupting the crystal lattice and promoting dissolution.[7] This is why many drugs are formulated as hydrochloride, sodium, or other salt forms to improve their performance.[5]

The Decisive Role of pKa and pH

The solubility advantage of a salt is not absolute; it is critically dependent on the pH of the aqueous environment and the pKa of the ionizable group on the molecule. The pKa is the pH at which the compound exists as a 50:50 mixture of its ionized (protonated salt) and non-ionized (free base) forms.

  • When pH < pKa: The environment is more acidic than the compound's pKa. The equilibrium shifts towards the protonated, ionized (salt) form, which is highly water-soluble.

  • When pH > pKa: The environment is more basic than the compound's pKa. The equilibrium shifts towards the deprotonated, neutral (free base) form, which is poorly water-soluble.

This relationship is powerfully illustrated by the indazole-containing drug Pazopanib. Pazopanib is a weak base with a pKa of 6.4 for its pyrimidine nitrogen.[8][9] Consequently, its solubility is dramatically higher in the acidic environment of the stomach (pH ~1.2) compared to the near-neutral pH of the small intestine (pH ~6.8).[8][10] At pH 1.2, it is fully protonated and exhibits its highest solubility, whereas at pH values above 6.4, it exists predominantly as the insoluble free base.[8][11]

Experimental Protocol: Thermodynamic Solubility Determination via the Shake-Flask Method

To empirically quantify the solubility differences, the equilibrium or thermodynamic solubility must be determined. The shake-flask method is the universally recognized gold standard for this purpose, providing a measure of a compound's maximum solubility in a given medium under equilibrium conditions.[1][12][13]

Objective

To determine and compare the thermodynamic aqueous solubility of an indazole amine free base and its hydrochloride salt across a physiologically relevant pH range (1.2 to 6.8), in accordance with ICH guidelines.[14][15]

Materials & Equipment
  • Indazole Amine API (Free Base and Hydrochloride Salt)

  • Buffer Solutions: pH 1.2 (e.g., simulated gastric fluid), pH 4.5, and pH 6.8 (e.g., simulated intestinal fluid).[15]

  • Orbital Shaker with temperature control (e.g., 37 °C ± 1 °C).[15]

  • Centrifuge or filtration apparatus (e.g., 0.22 µm syringe filters).

  • Validated High-Performance Liquid Chromatography (HPLC-UV) system for quantification.[13][16]

  • Analytical balance, vials, volumetric flasks.

Step-by-Step Methodology
  • Preparation: Prepare the required pH buffer solutions as per standard pharmacopeial procedures.

  • Addition of Compound: Add an excess amount of the solid API (ensuring undissolved solid remains visible) to separate vials containing a known volume of each buffer solution. This is performed for both the free base and the salt form.

  • Equilibration: Seal the vials and place them in an orbital shaker set to a constant temperature (e.g., 37 °C) for a sufficient duration to reach equilibrium. A minimum of 24 hours is standard, but confirmation that the concentration has reached a plateau (e.g., by testing at 24 and 48 hours) is crucial for ensuring true thermodynamic solubility.[12]

  • Phase Separation: After equilibration, remove the vials and allow them to stand. Separate the undissolved solid from the saturated solution via high-speed centrifugation or by filtering the supernatant through a chemically compatible syringe filter (e.g., PTFE or PVDF) to obtain a clear, particle-free filtrate.[12]

  • Quantification: Accurately dilute an aliquot of the clear filtrate with a suitable mobile phase. Analyze the concentration of the dissolved API using a pre-validated, stability-indicating HPLC-UV method.[16]

  • Calculation: Determine the solubility (e.g., in µg/mL or mg/mL) by comparing the sample's response against a standard calibration curve and accounting for any dilution factors. The experiment must be performed in at least triplicate for each condition to ensure statistical validity.[15]

G cluster_prep Preparation cluster_exp Experiment cluster_analysis Analysis prep_api Weigh Excess API (Free Base & Salt) add Add API to Buffers prep_api->add prep_buffer Prepare pH Buffers (1.2, 4.5, 6.8) prep_buffer->add shake Equilibrate on Shaker (e.g., 24-48h, 37°C) add->shake separate Separate Solid Phase (Centrifuge/Filter) shake->separate quantify Quantify Solute (Validated HPLC-UV) separate->quantify report Calculate & Report Solubility (mg/mL) quantify->report G cluster_solid Solid Phase cluster_solution Aqueous Solution solid_base Free Base (Solid) (Low Solubility) dissolved_base Free Base (aq) solid_base->dissolved_base Dissolution dissolved_salt Protonated Salt (aq) (High Solubility) dissolved_base->dissolved_salt + H⁺ - H⁺ (pH/pKa Dependent)

Caption: Equilibrium of Indazole Amine in Aqueous Solution.

Implications for Drug Development

Understanding this solubility dichotomy is not merely an academic exercise; it has profound practical consequences.

  • Bioavailability Enhancement: For orally administered drugs classified as BCS Class II (low solubility, high permeability), such as Pazopanib, using a salt form is a primary strategy to improve absorption. [9][17]The enhanced dissolution in the stomach can lead to a higher concentration of the drug available for absorption in the small intestine, boosting bioavailability. [5]* Formulation Flexibility: The high aqueous solubility of salts in acidic conditions enables the development of liquid formulations, including parenteral (injectable) products, which would be impossible with the insoluble free base.

  • Potential Liabilities: Researchers must be aware of potential challenges. A salt that dissolves in the stomach may precipitate out as the less soluble free base when it enters the higher pH environment of the small intestine. [11]This can negatively impact absorption and lead to high inter-patient variability. [17]Furthermore, salt forms can be more hygroscopic (prone to water absorption) than their free base counterparts, which can affect stability and handling. [7]

Conclusion

The conversion of a poorly soluble indazole amine free base into a salt form is one of the most powerful and common tools in pharmaceutical development to overcome solubility-limited bioavailability. This guide demonstrates that while the free base may exhibit negligible aqueous solubility, its corresponding salt can achieve significantly higher concentrations, particularly under acidic conditions. This effect is entirely governed by the interplay between the compound's pKa and the solution's pH.

A thorough experimental evaluation, using robust methods like the shake-flask protocol, is essential for any drug development program. By understanding and quantifying these solubility differences, researchers can make informed decisions on salt selection, predict in vivo performance, and design formulations that maximize the therapeutic potential of promising indazole-based drug candidates.

References

  • Preparation and Characterization of Pazopanib Hydrochloride-Loaded Four-Component Self-Nanoemulsifying Drug Delivery Systems Preconcentrate for Enhanced Solubility and Dissolution. National Center for Biotechnology Information (PMC). [Link]

  • Solving solubility issues in modern APIs. Teva API (TAPI). [Link]

  • Ask a Formulator: What is the Purpose and Approach to Solubility Studies?. Dow Development Labs. [Link]

  • Improving the solubility and dissolution of poorly soluble drugs by salt formation and the consequent effect on mechanical properties. Aston Research Explorer. [Link]

  • Pazopanib formulation - US9278099B2.
  • Method Development & Method Validation for Solubility and Dissolution Curves. CD Formulation. [Link]

  • Solubility and chemical quantification of APIs/drugs. Emmace. [Link]

  • CHEMISTRY REVIEW(S). U.S. Food and Drug Administration (accessdata.fda.gov). [Link]

  • Pharmaceutical Salts Optimization of Solubility or Even More?. CHEManager. [Link]

  • Kinetic Solubility - In Vitro Assay. Concept Life Sciences. [Link]

  • Kinetic solubility: Experimental and machine-learning modeling perspectives. PubMed. [Link]

  • Solubility Toolbox for Successful Design of Drug Candidates. Inventiva Pharma. [Link]

  • Drug Dissolution Enhancement by Salt Formation. Research Journal of Pharmaceutical Dosage Forms and Technology. [Link]

  • ICH Guideline for Biopharmaceutics Classification System-Based Biowaiver (M9): Toward Harmonization in Latin American Countries. MDPI. [Link]

  • Indazole. Wikipedia. [Link]

  • ICH M9 guideline on biopharmaceutics classification system-based biowaivers Step 5. European Medicines Agency (EMA). [Link]

  • Why Drugs Are Made as Salts Benefits of Salt Forms in Drug Development. YouTube. [Link]

  • Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations. MDPI. [Link]

  • PQT/MED-specific Annotations for the ICH M9 Guideline for Biopharmaceutics Classification System (BCS)-based Biowaiver Applications. World Health Organization (WHO). [Link]

  • ICH M9 Guideline in Development on Biopharmaceutics Classification System-Based Biowaivers: An Industrial Perspective from the IQ Consortium. ACS Publications. [Link]

  • ICH M9 Guideline on BCS-based Biowaivers. ECA Academy. [Link]

  • Acidity and Basicity of Indazole and its N-Methyl Derivatives in the Ground and in the Excited State. ResearchGate. [Link]

  • Development of a selective and scalable N1-indazole alkylation. National Center for Biotechnology Information (PMC). [Link]

  • Indazole. Grokipedia. [Link]

  • Structure-activity relationship study and discovery of indazole 3-carboxamides as calcium-release activated calcium channel blockers. National Center for Biotechnology Information (PMC). [Link]

  • Recent Progress in Chemistry and Biology of Indazole and its Derivatives: A Brief Review. ResearchGate. [Link]

  • CJST Synthesis of Pharmacologically Active Indazoles and Its Analogues. Caribbean Journal of Sciences and Technology. [Link]

  • Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. MDPI. [Link]

  • A comparative study of different approaches used for solubility enhancement of poorly water soluble drugs. Panacea Journal of Pharmacy and Pharmaceutical Sciences. [Link]

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.
© Copyright 2026 BenchChem. All Rights Reserved.